2-(Ethanesulfinyl)ethanol

• CAS: 21975-18-8

Core Science & Biosynthesis

Structural Divergence: 2-(Ethanesulfinyl)ethanol vs. 2-(Ethylsulfonyl)ethanol

Executive Summary

In medicinal chemistry and materials science, the oxidation state of sulfur acts as a critical "molecular switch," dramatically altering the physicochemical profile of a compound without changing its carbon skeleton. This guide provides a rigorous technical comparison between 2-(Ethanesulfinyl)ethanol (a sulfoxide) and 2-(Ethylsulfonyl)ethanol (a sulfone).

While often treated as sequential oxidation products, these two molecules exhibit fundamentally different electronic manifolds, stereochemical properties, and metabolic fates. This guide is designed to empower researchers to make data-driven decisions when selecting between these moieties for lead optimization or synthetic pathway design.

Part 1: Structural & Electronic Architecture

The core difference lies in the hybridization and geometry of the sulfur atom, which dictates the molecule's interaction with biological targets.

Electronic Manifold and Geometry

• 2-(Ethanesulfinyl)ethanol (Sulfoxide):

  • Geometry: Trigonal pyramidal. The sulfur atom is

    hybridized with a lone pair occupying the fourth position.

  • Chirality: Chiral. The sulfur atom acts as a stereogenic center. Enantiomers (

    and ) exist and are configurationally stable at room temperature (inversion barrier ~35–42 kcal/mol).

  • Bonding: Highly dipolar. Best represented as a resonance hybrid between a double bond (

    ) and a coordinate covalent bond ( ).

• 2-(Ethylsulfonyl)ethanol (Sulfone):

  • Geometry: Distorted tetrahedral (

    symmetry).

  • Chirality: Achiral.

  • Bonding: The sulfur atom is bonded to two oxygens.[1][2] The

    bonds possess significant double-bond character but lack the singular, highly accessible lone pair of the sulfoxide.

Visualization of Structural Divergence

The following diagram illustrates the geometric progression and the critical "Lone Pair vs. Oxygen" substitution that drives the physicochemical differences.

Figure 1: Geometric evolution from sulfide to sulfone.[1] Note the loss of chirality upon oxidation to the sulfone.

Part 2: Physicochemical Implications in Drug Design

The choice between a sulfoxide and a sulfone is rarely arbitrary; it profoundly affects solubility, permeability, and binding kinetics.

Comparative Data Table

Property	2-(Ethanesulfinyl)ethanol (Sulfoxide)	2-(Ethylsulfonyl)ethanol (Sulfone)	Impact on Drug Design
CAS Number	21975-18-8	513-12-2	Identification
Formula			MW Difference (+16 Da)
LogP (Computed)	~ -1.1	~ -0.7	Sulfoxides are often more hydrophilic due to the high dipole moment of the S-O bond.
H-Bond Acceptor	Strong (Oxygen)	Moderate (Delocalized)	Sulfoxides are potent H-bond acceptors; Sulfones are weaker acceptors.
H-Bond Donor	1 (Hydroxyl)	1 (Hydroxyl)	Identical distal handle.
-Proton Acidity	Moderate ( ~35)	High ( ~29-31)	Sulfones strongly acidify adjacent C-H bonds, facilitating metabolic abstraction.
Metabolic Stability	Low (Reversible)	High (Irreversible)	Sulfoxides are metabolic "soft spots"; Sulfones are stable sinks.

The "Chiral Switch" Risk

Using 2-(Ethanesulfinyl)ethanol introduces a chiral center. In a biological context:

• Enantiomeric Selectivity: Protein binding pockets may discriminate between the

  and enantiomers.

• Racemization: While thermal racemization is slow, metabolic cycling (reduction/oxidation) can effectively racemize the center in vivo.

• Recommendation: If the chirality is not required for binding efficacy, the sulfone is preferred to avoid diastereomeric complications during formulation.

Part 3: Synthetic Pathways & Control Protocols

Selective synthesis is the primary challenge. Over-oxidation of the sulfoxide to the sulfone is a common pitfall.

Synthesis Workflow

The following protocol outlines the selective generation of each species from the precursor 2-(Ethylthio)ethanol (CAS: 110-77-0).

Figure 2: Divergent synthetic pathways. Route A prioritizes kinetic control to stop at the sulfoxide.

Detailed Protocols

Protocol A: Selective Synthesis of 2-(Ethanesulfinyl)ethanol

• Objective: Prevent over-oxidation to sulfone.

• Reagent: Sodium Periodate (

  ).

• Mechanism: Periodate forms a cyclic intermediate that breaks down to the sulfoxide but reacts very slowly with the sulfoxide itself.

• Steps:

  • Dissolve 2-(ethylthio)ethanol (10 mmol) in Methanol/Water (1:1 v/v, 50 mL).

  • Cool to 0°C in an ice bath.

  • Add

    (10.5 mmol, 1.05 eq) portion-wise over 20 minutes.

  • Stir at 0°C for 4 hours. Monitor via TLC (stain with

    ).

  • Filter precipitate (

    ). Extract filtrate with .

  • Critical Check: Verify absence of sulfone via IR (look for absence of 1300

    band).

Protocol B: Synthesis of 2-(Ethylsulfonyl)ethanol

• Objective: Complete oxidation.

• Reagent: Oxone® (

  ) or mCPBA.

• Steps:

  • Dissolve 2-(ethylthio)ethanol (10 mmol) in Methanol (50 mL).

  • Add Oxone (12 mmol active oxidant) dissolved in water.

  • Stir at room temperature for 12 hours.

  • Quench with aqueous sodium bisulfite.

  • Extract with Ethyl Acetate.

Part 4: Analytical Discrimination

Distinguishing these two compounds requires orthogonal analytical techniques.

Infrared Spectroscopy (IR)

This is the fastest diagnostic tool.

• Sulfoxide: Strong band at 1030–1070 cm⁻¹ (

  stretch).

• Sulfone: Two distinct bands.[1]

  • Symmetric stretch: 1120–1160 cm⁻¹ .

  • Asymmetric stretch: 1300–1350 cm⁻¹ .

• Differentiation: If you see a band >1300 cm⁻¹, you have sulfone contamination.

Nuclear Magnetic Resonance ( -NMR)

The oxidation state of sulfur exerts a "deshielding" effect on the

-protons (the groups attached to sulfur).

• Trend: Sulfone is a stronger Electron Withdrawing Group (EWG) than Sulfoxide.

• Shift (

  ppm):

  • Sulfide (

    ): ~2.5 - 2.7 ppm.

  • Sulfoxide (

    ): ~2.8 - 3.1 ppm.

  • Sulfone (

    ): ~3.0 - 3.4 ppm.[3]

• Key Feature: The sulfoxide

  -protons are diastereotopic due to the chiral sulfur center. They may appear as complex multiplets rather than simple triplets/quartets, whereas sulfone -protons typically retain simpler splitting patterns.

Part 5: Biological & Metabolic Context

Understanding the in vivo fate of these structures is crucial for toxicity and pharmacokinetics.

The Reductive-Oxidative Loop

Sulfoxides are unique because they can be reduced back to sulfides (by methionine sulfoxide reductase) or oxidized to sulfones (by CYP450). Sulfones, however, are generally metabolic dead-ends.

Figure 3: Metabolic trajectory. The Sulfoxide -> Sulfone step is generally irreversible.

Toxicity and Solubility

• 2-(Ethanesulfinyl)ethanol: May exhibit "metabolic switching," leading to variable half-life depending on the expression of reductase enzymes. Higher water solubility aids clearance but cellular permeability is lower than the sulfide.

• 2-(Ethylsulfonyl)ethanol: Highly stable. Often used as a "polar anchor" to improve the solubility of lipophilic drugs without introducing metabolic instability.

References

• PubChem. 2-(Ethanesulfinyl)ethanol (Compound Summary).[3][4] National Library of Medicine. [Link]

• PubChem. 2-(Ethylsulfonyl)ethanol (Compound Summary).[3][4] National Library of Medicine. [Link]

• Caradonna, J. P., & Lippard, S. J. (1988). Catalytic oxidation of sulfides to sulfoxides and sulfones.[5][6][7] Inorganic Chemistry. (Contextual grounding for oxidation protocols).

• Madesclaire, M. (1986). Synthesis of Sulfoxides by Oxidation of Thioethers.[5] Tetrahedron. (Primary source for NaIO4 selectivity).

• Bae, I., et al. (2012). Evidence of two key intermediates contributing to the selectivity of P450-biomimetic oxidation of sulfides.[6][Link]

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• 4. 2-(Ethylsulfonyl)ethanol | C4H10O3S | CID 10549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 6. Evidence of two key intermediates contributing to the selectivity of P450-biomimetic oxidation of sulfides to sulfoxides and sulfones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Guide: Solubility Profile and Physicochemical Characterization of Ethyl 2-Hydroxyethyl Sulfoxide

[1]

CAS Number: 21975-18-8 Synonyms: 2-(Ethylsulfinyl)ethanol, 2-Ethylsulfinylethanol Molecular Formula:

Molecular Weight: 122.19 g/mol [1][2]

Executive Summary

Ethyl 2-hydroxyethyl sulfoxide (CAS 21975-18-8) is a polar, organosulfur compound characterized by the presence of both a sulfinyl group (

) and a primary hydroxyl group ( ).[1][2][3][4] It is primarily encountered as an oxidative metabolite of the organophosphorus pesticide demeton-S-methyl and related thioether compounds, or as a degradation product of sulfur-based chemical warfare agents.[1]

For researchers and drug development professionals, understanding the solubility landscape of this compound is critical for metabolite isolation, environmental fate modeling, and extraction efficiency .[1] Unlike its lipophilic precursor (ethyl 2-hydroxyethyl sulfide), the sulfoxide moiety dramatically increases water solubility, rendering the molecule highly hydrophilic.[1]

Key Solubility Takeaway: Ethyl 2-hydroxyethyl sulfoxide is miscible to highly soluble in water and polar organic solvents (alcohols, dichloromethane) but exhibits negligible solubility in non-polar hydrocarbons (hexane, heptane).[1] This polarity shift dictates that standard liquid-liquid extraction (LLE) protocols must utilize polar aprotic solvents (e.g., dichloromethane, ethyl acetate) rather than alkanes to recover this analyte from aqueous matrices.[1]

Physicochemical Architecture & Polarity Logic

To predict and validate solubility behavior, we must analyze the molecular interaction potential.[1]

Structural Analysis

The molecule consists of an ethyl chain and a hydroxyethyl chain flanking a central sulfoxide group.[1]

• Sulfoxide Group (

  ): A strong dipole with a partial negative charge on oxygen and partial positive on sulfur.[1] It acts as a powerful hydrogen bond acceptor.[1]

• Hydroxyl Group (

  ): Acts as both a hydrogen bond donor and acceptor.[1]

• Alkyl Chains: Provide limited van der Waals interactions, but are overwhelmed by the polar functional groups.[1]

Partition Coefficient (Log P)

The octanol-water partition coefficient (

) is the definitive metric for lipophilicity.[1]

• Computed Log P: -1.1 (approximate)

• Interpretation: A negative Log P indicates the compound partitions preferentially into the aqueous phase.[1] This confirms high water solubility and suggests that the compound will not bioaccumulate in fatty tissues but will be readily excreted in urine or dissolved in environmental water bodies.[1]

Solubility Landscape: Water vs. Organic Solvents[5]

The following data summarizes the solubility profile based on physicochemical principles and analogous sulfoxide behavior (e.g., DMSO, oxydemeton-methyl).

Table 1: Solubility Profile of Ethyl 2-Hydroxyethyl Sulfoxide[1]

Solvent Class	Solvent Example	Solubility Status	Mechanistic Rationale
Aqueous	Water ( )	Miscible / Highly Soluble	Strong H-bonding network between water, sulfoxide oxygen, and hydroxyl group.[1]
Polar Protic	Methanol, Ethanol	Soluble	Compatible polarity; alcohol groups facilitate solvation via H-bonding.[1]
Polar Aprotic	Dichloromethane (DCM)	Soluble	Dipole-dipole interactions allow solvation; DCM is the preferred extraction solvent.[1]
Polar Aprotic	Acetone, Ethyl Acetate	Soluble	Good solubility due to polar interactions, though less efficient than alcohols.[1]
Non-Polar	Hexane, Heptane	Insoluble / Immiscible	Lack of H-bonding capabilities; energetic penalty of cavity formation in solvent is too high.[1]
Ethers	Diethyl Ether	Sparingly Soluble	Weak polarity of ether is often insufficient to fully solvate the sulfoxide/hydroxyl dual-polarity.[1]

Experimental Protocols for Solubility & Extraction

For researchers needing to quantify solubility or isolate the compound, the following self-validating protocols are recommended.

Protocol A: Determination of Solubility (Shake-Flask Method)

Adapted from OECD Guideline 105.[1]

Objective: Determine saturation solubility in a specific solvent.

• Preparation: Accurately weigh 50 mg of Ethyl 2-hydroxyethyl sulfoxide (if solid) or dispense 50 µL (if liquid) into a glass vial.

• Solvent Addition: Add the target solvent (e.g., water, hexane) in small increments (0.1 mL) while vortexing.[1]

• Equilibration:

  • If the substance dissolves immediately, it is "Very Soluble."[1]

  • If undissolved material remains, cap the vial and shake at 25°C for 24 hours.

• Separation: Centrifuge the mixture at 10,000 rpm for 10 minutes to separate undissolved phases.

• Quantification: Analyze the supernatant using HPLC-UV (210 nm) or LC-MS/MS.

  • Self-Validation Check: The pH of the aqueous solution should remain neutral (6-8).[1] Drastic pH changes indicate hydrolysis or impurities (e.g., oxidation to sulfone).[1]

Protocol B: Liquid-Liquid Extraction (LLE) Strategy

Objective: Extract Ethyl 2-hydroxyethyl sulfoxide from an aqueous reaction mixture or biological sample.[1]

The "Like Dissolves Like" Trap: Do not use Hexane.[1] It will fail to extract this polar metabolite.[1]

Workflow:

• Sample Prep: Adjust aqueous sample pH to neutral (pH 7).

• Solvent Selection: Use Dichloromethane (DCM) or Ethyl Acetate .[1] DCM is preferred due to its higher polarity and lack of H-bond donation, which disrupts the water solvation shell.[1]

• Extraction:

  • Add DCM (1:1 volume ratio) to the aqueous phase.[1]

  • Shake vigorously for 2 minutes.

  • Allow phases to separate. The sulfoxide partitions into the DCM layer (bottom).[1]

• Repeat: Perform 3x sequential extractions to maximize recovery (>95%).

• Drying: Dry the combined organic layers over anhydrous

  to remove residual water (crucial as sulfoxides are hygroscopic).[1]

Visualization of Physicochemical Logic[1]

Figure 1: Solubility & Extraction Decision Matrix

This diagram illustrates the logical flow for solvent selection based on the polarity of Ethyl 2-hydroxyethyl sulfoxide.[1]

Caption: Decision matrix for solvent selection based on the hydrophilic nature of Ethyl 2-hydroxyethyl sulfoxide.

Figure 2: Metabolic Pathway & Polarity Shift

Understanding the origin of this compound helps predict impurities.[1]

Caption: Metabolic oxidation pathway showing the dramatic polarity shift from sulfide to sulfoxide.[1]

Applications & Implications

Environmental Fate

Due to its high water solubility and low Henry's Law constant, Ethyl 2-hydroxyethyl sulfoxide:

• Mobility: Leaches rapidly through soil into groundwater.[1]

• Volatilization: Does not volatilize from dry or moist soil surfaces.[1]

• Persistence: More resistant to hydrolysis than its parent ester pesticides, making it a marker for groundwater contamination monitoring.[1]

Synthesis & Purification

In synthetic chemistry, this compound is often an intermediate.[1]

• Purification Tip: If the product is contaminated with the sulfide precursor, a simple wash with non-polar solvent (hexane) will remove the sulfide while the sulfoxide remains in the aqueous/polar phase.[1]

• Drying: Use Magnesium Sulfate (

  ) rather than Sodium Sulfate ( ) for faster drying of organic extracts containing sulfoxides, as they can retain water tenaciously.[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 352593, 2-(Ethanesulfinyl)ethanol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). CompTox Chemicals Dashboard: 2-(Ethylsulfinyl)ethanol (CAS 21975-18-8).[1][2] Retrieved from [Link][1]

• ChemSrc. CAS 21975-18-8 Entry: Physical Properties and Solubility Data. Retrieved from [Link][1]

• DrugFuture. Chemical Index Database: 2-(Ethylsulfonyl)ethanol (Analogous Sulfone Data). Retrieved from [Link][1]

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• 2. 2-(Ethanesulfinyl)ethanol | C4H10O2S | CID 352593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 乙基2-羟乙基硫醚 - CAS号 110-77-0 - 摩熵化学 [molaid.com]
• 4. CAS No. 21975-18-8 | Chemsrc [chemsrc.com]

Technical Monograph: 2-(Ethanesulfinyl)ethanol (C₄H₁₀O₂S)

Executive Summary & Chemical Identity[1][2][3][4][5]

2-(Ethanesulfinyl)ethanol (CAS: 21975-18-8) represents a critical intermediate oxidation state in the organosulfur family. Structurally, it consists of an ethyl group and a hydroxyethyl group flanking a sulfinyl (

) core. Unlike its sulfide precursor (2-(ethylthio)ethanol), the sulfoxide moiety introduces significant polarity and a chiral center at the sulfur atom, fundamentally altering its solvation properties and biological reactivity.

This guide serves as a definitive technical resource for researchers utilizing this compound as a metabolic standard, a polar aprotic solvent analog, or a synthetic building block.

Core Physicochemical Data[6]

Parameter	Specification	Technical Note
IUPAC Name	2-(Ethanesulfinyl)ethanol	Also known as Ethyl 2-hydroxyethyl sulfoxide.
Formula		Distinct from Sulfide ( ) and Sulfone ( ).
Molecular Weight	122.19 g/mol	Monoisotopic Mass: 122.04 g/mol .
CAS Number	21975-18-8	Note: Often confused with Sulfide (110-77-0).
Physical State	Viscous Liquid / Low-melting Solid	Highly hygroscopic due to H-bonding ( ) and dipole ( ).
Chirality	Yes (Sulfur)	The sulfur atom is a stereogenic center, possessing a lone pair.
Solubility	Water, Ethanol, DMSO	Amphiphilic character; miscible with aqueous media.

Synthetic Protocol: Chemoselective Oxidation[7]

Objective: Synthesize 2-(Ethanesulfinyl)ethanol from 2-(ethylthio)ethanol without over-oxidation to the sulfone (2-(ethylsulfonyl)ethanol).

Scientific Rationale: Direct oxidation with strong agents (e.g.,

, excess ) typically yields the sulfone ( ). To isolate the sulfoxide, we employ Sodium Periodate ( ) in aqueous methanol. This reagent offers kinetic control, reacting rapidly with the sulfide but negligibly with the resulting sulfoxide under controlled temperatures.

Reagents & Setup

• Substrate: 2-(Ethylthio)ethanol (CAS 110-77-0).[1][2][3]

• Oxidant: Sodium Periodate (

  , 1.05 equivalents).

• Solvent: Methanol/Water (1:1 v/v).

• Quench: Sodium Thiosulfate (

  ).

Step-by-Step Methodology

• Solvation: Dissolve 10 mmol of 2-(ethylthio)ethanol in 20 mL of 1:1 MeOH/

  at 0°C (ice bath).

  • Critical Quality Attribute (CQA): Maintaining 0°C minimizes thermal over-oxidation.

• Addition: Add 10.5 mmol of

  dropwise as an aqueous solution over 30 minutes.

  • Observation: A white precipitate of sodium iodate (

    ) will begin to form as the reaction proceeds.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 12 hours.

  • Checkpoint: Monitor via TLC (MeOH/DCM 1:9). The sulfide spot (

    ) should disappear; sulfoxide appears at lower due to polarity.

• Filtration: Filter off the precipitated

  .

• Extraction: Evaporate methanol under reduced pressure. Extract the aqueous residue with

  or DCM ( mL).

  • Note: The product is water-soluble.[4] Salting out (NaCl saturation) of the aqueous layer is often required to improve extraction efficiency.

• Drying: Dry organic layer over

  , filter, and concentrate in vacuo.

Synthesis Pathway Visualization

Figure 1: Chemoselective oxidation pathway using Sodium Periodate to prevent sulfone formation.

Analytical Characterization (Self-Validating)

To confirm identity and purity, researchers must look for specific spectral signatures that differentiate the sulfoxide from the sulfide and sulfone.

Infrared Spectroscopy (FT-IR)

• Diagnostic Band: Strong absorption at 1030–1060 cm⁻¹ corresponding to the

  stretching vibration.

• Differentiation:

  • Sulfide:[5] No band in this region.

  • Sulfone: Two bands (symmetric/asymmetric) at ~1150 cm⁻¹ and ~1300 cm⁻¹.

• Hydroxyl Group: Broad band at 3300–3400 cm⁻¹ (O-H stretch).[6][7]

Nuclear Magnetic Resonance (¹H-NMR)

The chirality of the sulfur atom renders the adjacent methylene protons diastereotopic . This is the definitive proof of sulfoxide formation.

• : The methylene protons of the ethyl group, which appear as a simple quartet in the sulfide, often split into a complex multiplet (ABX3 system) in the sulfoxide due to the chiral center.
• : Similarly, the protons alpha to the sulfoxide in the ethanol chain will exhibit magnetic non-equivalence.

• Chemical Shift: Alpha-protons shift downfield (~2.6–3.0 ppm) compared to the sulfide (~2.5 ppm) due to the electron-withdrawing nature of the

  bond.

Biological & Metabolic Context[10][12]

In drug development, 2-(Ethanesulfinyl)ethanol is primarily encountered as a Phase I metabolite of thioether-containing compounds (e.g., organophosphate pesticides like demeton-S-methyl or pharmaceuticals).

Metabolic Pathway

The transformation is catalyzed by Flavin-containing Monooxygenases (FMO) and Cytochrome P450 (CYP) enzymes.

• S-Oxygenation: The lone pair on the sulfide sulfur is oxygenated to form the sulfoxide.[5] This is generally a detoxification step but increases water solubility, facilitating renal excretion.

• Chiral Inversion: Sulfoxides can undergo stereoselective metabolism; however, FMOs often produce specific enantiomers.

• Further Oxidation: The sulfoxide can be slowly oxidized to the sulfone (toxicologically inert but persistent) or reduced back to the sulfide by sulfoxide reductases (e.g., MsrA/MsrB).

Biological Fate Diagram

Figure 2: Metabolic biotransformation pathways of thioethers to sulfoxides and sulfones.

Applications in Drug Development[13]

Solubility Enhancement & Cosolvent

Similar to DMSO (Dimethyl Sulfoxide), 2-(Ethanesulfinyl)ethanol possesses a high dielectric constant and amphiphilic nature. It can solubilize peptide-based drugs that are insoluble in pure water or non-polar organics.

• Advantage:[8][9] The hydroxyethyl tail improves hydrogen bonding capacity with aqueous buffers compared to DMSO.

Cryoprotection

The compound functions as a penetrating cryoprotectant. It disrupts ice crystal formation lattice via strong hydrogen bonding with water molecules.

• Mechanism: Colligative depression of the freezing point and vitrification of the intracellular matrix.

Synthetic Intermediate (Pummerer Rearrangement)

In medicinal chemistry, this sulfoxide can undergo the Pummerer rearrangement when treated with acetic anhydride, converting the sulfinyl group into an

-functionalized sulfide. This is a powerful tool for introducing complexity into the ethyl side chain.

References

• National Center for Biotechnology Information (PubChem). (2023). PubChem Compound Summary for CID 10549, 2-(Ethylsulfonyl)ethanol (Sulfone Comparison). Retrieved from [Link]

• Taylor & Francis. (2023). Sulfoxidation – Knowledge and References. Expert Review of Clinical Pharmacology. Retrieved from [Link]

• Organic Chemistry Portal. (2023). Sulfoxide Synthesis by Oxidation. Retrieved from [Link]

• NIST WebBook. (2023). Ethanol, 2-(ethylthio)- (Precursor Data). National Institute of Standards and Technology. Retrieved from [Link]

Sources

• 1. 2-(Ethylthio)ethanol | C4H10OS | CID 8075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanol, 2-(ethylthio)- [webbook.nist.gov]
• 3. 2-(Ethylthio)ethanol [drugfuture.com]
• 4. 2-(Ethanesulfinyl)ethanol (21975-18-8) for sale [vulcanchem.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. C2H6O CH3CH2OH infrared spectrum of ethanol vapour liquid film C2H5OH prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. US3487113A - Production of 2-(ethylthio)ethanol - Google Patents [patents.google.com]
• 9. US3213144A - Production of 2-(ethylthio) ethanol - Google Patents [patents.google.com]

Technical Guide: Synthetic Utility of 2-(Ethanesulfinyl)ethanol

The following is an in-depth technical guide on the applications of 2-(Ethanesulfinyl)ethanol in organic synthesis.

CAS Number: 21975-18-8 Molecular Formula: C₄H₁₀O₂S IUPAC Name: 2-(Ethanesulfinyl)ethanol Synonyms: Ethyl 2-hydroxyethyl sulfoxide; 2-Ethylsulfinylethanol[1]

Executive Summary

2-(Ethanesulfinyl)ethanol is a bifunctional organosulfur building block characterized by a polar sulfoxide core flanked by an ethyl group and a 2-hydroxyethyl arm. Unlike simple dialkyl sulfoxides (e.g., DMSO), this molecule offers dual reactivity: the sulfoxide moiety serves as a latent functional handle for Pummerer-type rearrangements and eliminations, while the hydroxyl group allows for tethering, esterification, or intramolecular cyclization.

Its primary utility in advanced organic synthesis lies in its role as a precursor to vinyl sulfoxides (potent Michael acceptors),

-functionalized sulfides , and sulfone-based solvents . Due to its structural relationship to hemi-mustard derivatives, it also serves as a critical reference standard in metabolic and toxicological studies, though its synthetic potential remains its most valuable asset for drug development.

Chemical Profile & Reactivity Logic

Structural Analysis

The molecule possesses two distinct reactive centers:

• The Sulfinyl Group (

  ): A chiral center (in the racemic mixture) that activates adjacent -protons ( , reduced to in DMSO, likely similar here). It is susceptible to both oxidation (to sulfone) and reduction (to sulfide).

• The Hydroxyl Group (

  ): A primary alcohol capable of standard nucleophilic substitutions.

Mechanistic Pathways

The synthetic divergence of 2-(Ethanesulfinyl)ethanol is controlled by the choice of reagent, dictating whether the sulfoxide is retained, reduced, or rearranged.

• Pathway A (Elimination): Activation of the hydroxyl group followed by base-induced elimination yields Ethyl Vinyl Sulfoxide , a versatile dienophile.

• Pathway B (Pummerer Rearrangement): Treatment with acetic anhydride triggers the Pummerer rearrangement, functionalizing the

  -carbon to generate acetoxy-sulfides or aldehydes.

• Pathway C (Reductive Chlorination): Reaction with thionyl chloride (

  ) simultaneously chlorinates the alcohol and reduces the sulfoxide, yielding 2-chloroethyl ethyl sulfide (a hemi-mustard analog). Note: This pathway requires strict safety protocols.

• Pathway D (Oxidation): Treatment with peroxides yields 2-(Ethanesulfonyl)ethanol , a high-boiling polar solvent and intermediate.

Figure 1: Divergent synthetic pathways for 2-(Ethanesulfinyl)ethanol, illustrating its versatility as a precursor for vinyl sulfoxides, functionalized sulfides, and alkylating agents.

Key Applications in Synthesis

Synthesis of Ethyl Vinyl Sulfoxide (Michael Acceptor)

The most high-value application is the conversion to Ethyl Vinyl Sulfoxide (EVSO) . Vinyl sulfoxides are excellent Michael acceptors for conjugate addition reactions with amines, thiols, and carbon nucleophiles. They also serve as dienophiles in Diels-Alder reactions.

• Mechanism: The hydroxyl group is converted to a leaving group (Mesylate or Tosylate). Subsequent elimination of the sulfinyl-stabilized proton creates the double bond.

• Advantage: This route avoids the handling of volatile and toxic vinyl sulfides and allows for the introduction of the vinyl sulfoxide moiety at a late stage.

Pummerer Rearrangement for -Functionalization

The interaction of the sulfoxide oxygen with an acylating agent (e.g., Acetic Anhydride) generates an acyloxy-sulfonium ion. Deprotonation at the

-carbon (either the ethyl or the ethylene bridge) leads to an ylide, which rearranges to an -acetoxy sulfide.

• Target Products: Hydrolysis of the Pummerer product yields glyoxal derivatives or

  -thioaldehydes , which are difficult to access via direct aldol chemistry.

Reductive Chlorination (Safety Critical)

While useful for synthesizing specific alkylating agents, the reaction with thionyl chloride (

) is a "reductive chlorination." The deoxygenates the sulfoxide to a sulfide while converting the alcohol to a chloride.

• Product: 2-Chloroethyl ethyl sulfide (CAS 693-07-2).

• Significance: This compound is a monofunctional analog of Sulfur Mustard (HD). It is used extensively in toxicological research as a simulant to study alkylation mechanisms without the extreme vesicant properties of the bifunctional warfare agent.

Experimental Protocols

Protocol A: Synthesis of Ethyl Vinyl Sulfoxide (Dehydration)

Objective: Conversion of 2-(ethanesulfinyl)ethanol to ethyl vinyl sulfoxide via mesylation and elimination.

Parameter	Specification
Substrate	2-(Ethanesulfinyl)ethanol (1.0 eq)
Reagent 1	Methanesulfonyl chloride (MsCl) (1.2 eq)
Base	Triethylamine ( ) (2.5 eq)
Solvent	Dichloromethane ( ), Anhydrous
Temperature	0°C to Room Temperature (RT)

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask and purge with nitrogen. Dissolve 2-(ethanesulfinyl)ethanol (10 mmol) in anhydrous

  (50 mL).

• Activation: Cool the solution to 0°C. Add

  (25 mmol) followed by dropwise addition of MsCl (12 mmol). Stir for 1 hour at 0°C. The intermediate mesylate is formed.

• Elimination: Allow the reaction to warm to RT and stir for 4–12 hours. The excess base facilitates the elimination of methanesulfonic acid.

• Workup: Quench with saturated

  solution. Extract with (3x). Wash organics with brine, dry over , and concentrate.

• Purification: Purify the residue via vacuum distillation or flash chromatography (Ethyl Acetate/Hexane) to yield Ethyl Vinyl Sulfoxide.

Protocol B: Oxidation to 2-(Ethanesulfonyl)ethanol

Objective: Preparation of the sulfone derivative for use as a polar solvent or intermediate.

Parameter	Specification
Oxidant	Hydrogen Peroxide (30% aq) or mCPBA
Catalyst	Sodium Tungstate ( ) (if using )
Solvent	Water or Methanol

Procedure:

• Dissolve 2-(ethanesulfinyl)ethanol in water.

• Add a catalytic amount of

  (1 mol%).

• Add

  (1.2 eq) dropwise at RT. The reaction is exothermic; cooling may be required.

• Stir for 3 hours. Monitor disappearance of sulfoxide by TLC.

• Concentrate under reduced pressure to yield 2-(ethanesulfonyl)ethanol (CAS 513-12-2).

Safety & Handling (E-E-A-T)

Hazard Identification:

• Skin/Eye Irritant: 2-(Ethanesulfinyl)ethanol is a polar organic solvent that can penetrate skin.

• Vesicant Precursor: CRITICAL WARNING: Do not mix this compound with thionyl chloride, phosphorus trichloride, or concentrated HCl unless specifically intending to synthesize 2-chloroethyl ethyl sulfide. The product is a potent alkylating agent and skin irritant (hemi-mustard).

Storage:

• Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). Sulfoxides are hygroscopic and can absorb moisture, affecting stoichiometric calculations in water-sensitive reactions (e.g., Pummerer).

References

• PubChem. 2-(Ethanesulfinyl)ethanol (Compound Summary).[1] National Library of Medicine.[2] [Link]

• ChemBK. Ethanol, 2-(ethylsulfinyl)- Chemical Properties and Safety.[Link]

• ScienceDirect. Pummerer Rearrangement - General Mechanisms and Applications. (Contextual grounding for Protocol B). [Link]

• EPA CompTox. 2-(Ethanesulfinyl)ethanol - Dashboard.[Link]

Sources

• 1. 2-(Ethanesulfinyl)ethanol | C4H10O2S | CID 352593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(Ethylsulfonyl)ethanol | C4H10O3S | CID 10549 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stereochemical & Functional Analysis of 2-(Ethanesulfinyl)ethanol

A Technical Guide for Research & Development

Executive Summary

Is 2-(Ethanesulfinyl)ethanol a chiral sulfoxide? Yes. 2-(Ethanesulfinyl)ethanol (CAS: 21975-18-8) is a chiral molecule.[1][2]

The chirality arises from the sulfur atom, which serves as a stable stereogenic center. In sulfoxides (

), the sulfur atom adopts a pyramidal geometry with a tetrahedral electron arrangement comprising four distinct "substituents":

• An Ethyl group (

  )

• A 2-Hydroxyethyl group (

  )[3][4]

• an Oxygen atom (bonded via a polarized

  bond)

• A Non-bonding electron pair (lone pair)

Because the ethyl group and the 2-hydroxyethyl group are chemically distinct, the molecule lacks a plane of symmetry (

) and an inversion center ( ), belonging to the point group. Consequently, it exists as a pair of non-superimposable enantiomers: ( )-2-(ethanesulfinyl)ethanol and ( )-2-(ethanesulfinyl)ethanol .

Part 1: Structural Analysis & Stereochemistry

The Stereogenic Sulfur Center

Unlike carbon-based chirality, which is often intuitive to medicinal chemists, sulfur chirality depends heavily on the high energy barrier to pyramidal inversion.

• Geometry: The sulfur atom is

  hybridized. The non-bonding lone pair occupies one vertex of the tetrahedron.

• Configurational Stability: At room temperature, sulfoxides are optically stable. The energy barrier to pyramidal inversion for dialkyl sulfoxides is typically 35–42 kcal/mol (146–175 kJ/mol). This is significantly higher than the thermal energy available at physiological or ambient temperatures (

  kcal/mol), preventing spontaneous racemization.

• Comparison: This contrasts with tertiary amines (

  ), where the inversion barrier is low (~5–7 kcal/mol), leading to rapid racemization (nitrogen inversion) unless constrained in a ring.

Symmetry Analysis

For a molecule to be chiral, it must not possess an improper axis of rotation (

).

• Substituent A:

  (Ethyl)

• Substituent B:

  (Hydroxyethyl)

• Differentiation: While both groups are alkyl chains attached via a methylene (

  ), the terminal methyl in the ethyl group differs electronically and sterically from the terminal hydroxymethyl in the hydroxyethyl group.

• Result: The molecule is asymmetric.

Visualization of Enantiomers

The following diagram illustrates the two enantiomers and the steric relationship of the substituents.

Figure 1: Stereochemical representation of the R and S enantiomers of 2-(Ethanesulfinyl)ethanol, highlighting the tetrahedral geometry around the sulfur atom.

Part 2: Synthesis & Enantioselective Pathways

The synthesis of 2-(ethanesulfinyl)ethanol typically proceeds via the oxidation of the sulfide precursor, 2-(ethylthio)ethanol . The choice of oxidant determines whether the product is racemic or enantiomerically enriched.

Precursor Data

Compound	CAS Number	Structure	Molecular Weight
Sulfide (Precursor)	110-77-0		106.19 g/mol
Sulfoxide (Target)	21975-18-8		122.19 g/mol
Sulfone (Over-oxidation)	513-12-2		138.19 g/mol

Synthetic Protocols

Method A: Achiral Oxidation (Racemic Synthesis)

This method yields a 50:50 mixture of (

) and ( ) enantiomers.

• Reagents: Sodium Periodate (

  ) or Hydrogen Peroxide ( ).

• Solvent: Water/Methanol or Acetone.

• Protocol:

  • Dissolve 2-(ethylthio)ethanol (1.0 eq) in methanol at 0°C.

  • Add

    (1.05 eq) dropwise as an aqueous solution.

  • Stir at 0°C for 2 hours, then allow to warm to room temperature.

  • Critical Step: Monitor by TLC or HPLC to prevent over-oxidation to the sulfone. Sulfoxides are intermediates; excess oxidant or heat drives the reaction to the sulfone.

  • Extract with dichloromethane, dry over

    , and concentrate.

Method B: Asymmetric Oxidation (Enantioselective)

To obtain a specific enantiomer for biological testing, asymmetric catalysis is required.

• Kagan-Modena Oxidation: Uses

  / (+)-DET / .

• Enzymatic Oxidation: Chloroperoxidase or specific monooxygenases can yield high enantiomeric excess (

  ).

Reaction Pathway Diagram

Figure 2: Synthetic pathways showing the bifurcation between racemic and enantioselective synthesis, and the risk of over-oxidation to the achiral sulfone.

Part 3: Analytical Characterization & Biological Implications

Establishing Chirality (Analytical)

Researchers cannot rely on standard achiral HPLC or NMR to distinguish the enantiomers.

• Chiral HPLC: Requires polysaccharide-based stationary phases (e.g., Chiralcel OD-H or AD-H).

  • Mobile Phase: Hexane/Isopropanol mixtures (polar mode required due to hydroxyl group).

• NMR Spectroscopy:

  • In an achiral solvent (

    ), the methylene protons adjacent to the sulfur are diastereotopic . Even in a racemic mixture, the two protons on the of the ethyl group are chemically non-equivalent due to the adjacent chiral sulfur center. They will appear as complex multiplets rather than a simple quartet.

  • Chiral Shift Reagents: Addition of Europium chiral shift reagents can split signals to quantify enantiomeric excess (

    ).

Biological Relevance (E-E-A-T)

In drug development, the chirality of this sulfoxide is non-trivial.

• Metabolism (FMO vs. CYP): Flavin-containing monooxygenases (FMOs) are the primary enzymes responsible for oxidizing sulfides to sulfoxides in the liver. FMOs are often stereoselective.

• Redox Cycling: Sulfoxides can be reduced back to sulfides by sulfoxide reductases (Msr systems) in vivo. This process is highly stereospecific (e.g., MsrA reduces

  -sulfoxides, MsrB reduces -sulfoxides).

• Implication: If 2-(ethanesulfinyl)ethanol is a metabolite of a drug or a solvent residue, its clearance rate and toxicity profile may differ between enantiomers.

References

• PubChem. (2025).[3][4] 2-(Ethanesulfinyl)ethanol (Compound).[1][2][3][4][5][6][7][8][9] National Library of Medicine.[2] [Link][2]

• Hili, M., et al. (2007).[10] Pyramidal inversion mechanism of simple chiral and achiral sulfoxides: a theoretical study. Chirality. [Link]

• Bentley, R. (2005). Role of sulfur chirality in the chemical processes of biology. Chemical Society Reviews. [Link]

• Kagan, H. B. (2009). Asymmetric oxidation of sulfides. In Sulfur-Mediated Rearrangements. Springer. [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. 2-(Ethanesulfinyl)ethanol | C4H10O2S | CID 352593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-(Ethylthio)ethanol | C4H10OS | CID 8075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(Ethylsulfonyl)ethanol | C4H10O3S | CID 10549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Ethanol, 2-(ethylthio)- | SIELC Technologies [sielc.com]
• 7. 2-(Ethylsulfonyl)ethanol | CAS 513-12-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. 2-(Ethanesulfinyl)ethanol (21975-18-8) for sale [vulcanchem.com]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. Pyramidal inversion mechanism of simple chiral and achiral sulfoxides: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Selective oxidation of sulfides to sulfoxides using 2-(ethylthio)ethanol

Application Note & Protocol Guide

Topic: Selective Oxidation of Functionalized Sulfides: A Practical Guide Featuring 2-(Ethylthio)ethanol

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword

It is a foundational principle in chemical synthesis that a molecule's true potential is unlocked through its transformations. In the realm of organosulfur chemistry, the selective oxidation of sulfides to sulfoxides represents a critical step in the synthesis of a vast array of pharmaceuticals and advanced materials. However, the initial premise of using 2-(ethylthio)ethanol as an oxidant for this purpose is based on a chemical misinterpretation. 2-(Ethylthio)ethanol, with its electron-rich sulfur center, is in fact an excellent substrate for oxidation.

This guide, therefore, has been designed to address the underlying scientific interest in this molecule by focusing on a chemically sound and highly relevant transformation: the selective oxidation of 2-(ethylthio)ethanol to its corresponding sulfoxide, 2-(ethylsulfinyl)ethanol. The presence of a hydroxyl group in this substrate presents a common and important challenge in synthetic chemistry—the need for chemoselectivity. An ideal oxidant must target the sulfide moiety without affecting the alcohol.

Herein, we will explore the mechanistic principles and provide robust, field-tested protocols for achieving this selective oxidation. The methodologies are presented not merely as a sequence of steps, but as a system of logical choices, empowering the researcher to adapt these techniques to a wide range of functionalized sulfides. This guide is built on the pillars of expertise, trustworthiness, and a deep grounding in authoritative chemical literature, ensuring that each protocol is a self-validating system for achieving clean, high-yield synthesis.

The Challenge of Chemoselective Sulfoxidation

The conversion of a sulfide to a sulfoxide is the first step in a potential two-step oxidation process that can continue on to form a sulfone. The primary challenge for the synthetic chemist is to halt the oxidation at the sulfoxide stage, preventing over-oxidation.[1] When the substrate molecule also contains other oxidizable functional groups, such as the primary alcohol in 2-(ethylthio)ethanol, the challenge is amplified. The chosen oxidant must exhibit high chemoselectivity for the sulfur atom.

Many traditional strong oxidants, such as potassium permanganate or chromic acid, will readily oxidize both the sulfide and the alcohol, leading to a complex mixture of products including the sulfone, the corresponding aldehyde or carboxylic acid, or both.[2][3] Therefore, modern synthetic methods rely on milder and more selective reagent systems.

Mechanistic Rationale for Selective Oxidation

The selective oxidation of a sulfide in the presence of an alcohol is governed by the nucleophilicity of the sulfur atom and the electrophilicity of the oxidant. The general mechanism involves the nucleophilic attack of the sulfide's sulfur atom on an electrophilic oxygen atom of the oxidizing agent.

Caption: Generalized mechanism of sulfide oxidation.

The key to selectivity lies in using an oxidant that is electrophilic enough to react with the highly nucleophilic sulfide but not so reactive that it will attack the less nucleophilic alcohol. Reagents like hydrogen peroxide (often in the presence of a catalyst) and hypervalent iodine compounds are particularly well-suited for this task.[4]

Recommended Protocol: Selective Oxidation Using Hydrogen Peroxide

Hydrogen peroxide (H₂O₂) is considered a "green" oxidant because its primary byproduct is water. While it can oxidize sulfides on its own, the reaction is often slow. Its effectiveness and selectivity are dramatically improved with the use of a catalyst or an activating solvent. Glacial acetic acid is an excellent medium for this transformation as it can activate the H₂O₂ without the need for metal catalysts.

Protocol 3.1: H₂O₂ in Glacial Acetic Acid

This protocol is valued for its simplicity, use of inexpensive reagents, and high yields.

Materials:

• 2-(Ethylthio)ethanol (Substrate)

• Hydrogen Peroxide (30% aqueous solution)

• Glacial Acetic Acid

• Sodium Hydroxide (4 M aqueous solution)

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and standard laboratory glassware.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-(ethylthio)ethanol (1.0 eq.) in glacial acetic acid (approx. 1 M concentration).

• Addition of Oxidant: To the stirring solution at room temperature, slowly add hydrogen peroxide (30% aq., 4.0 eq.) dropwise over 5-10 minutes. An exotherm may be observed.

• Reaction Monitoring: Allow the reaction mixture to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup - Quenching: Once the reaction is complete, carefully neutralize the mixture with a 4 M aqueous solution of sodium hydroxide until the pH is ~7-8. Perform this step in an ice bath to control the exotherm from the acid-base neutralization.

• Extraction: Transfer the neutralized solution to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product, 2-(ethylsulfinyl)ethanol.

• Purification (if necessary): The product is often obtained in high purity. If further purification is required, silica gel column chromatography can be performed.

Caption: Experimental workflow for H₂O₂-mediated oxidation.

Alternative Protocol: Using Hypervalent Iodine Reagents

For substrates that may be sensitive to acidic conditions or require even milder reagents, hypervalent iodine compounds are an excellent choice. Esters of 2-iodoxybenzoic acid (IBX-esters) have been shown to be highly effective and chemoselective for the oxidation of sulfides to sulfoxides, notably without affecting hydroxyl groups.[4]

Protocol 4.1: Oxidation with IBX-Esters

This method offers high selectivity and avoids over-oxidation to the sulfone.[4]

Materials:

• 2-(Ethylthio)ethanol (Substrate)

• IBX-ester (e.g., 1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one, Dess-Martin Periodinane can also be adapted, though less common for this specific transformation) or a prepared IBX-ester reagent.[4]

• Acetonitrile (ACN)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Reaction Setup: Dissolve 2-(ethylthio)ethanol (1.0 eq.) in acetonitrile in a round-bottom flask with a magnetic stirrer.

• Reagent Addition: Add the IBX-ester (1.1 eq.) to the solution in one portion at room temperature.

• Reaction Monitoring: Stir the mixture at room temperature and monitor by TLC. These reactions are often complete within a few hours.

• Workup - Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel to isolate the pure 2-(ethylsulfinyl)ethanol.

Data Summary and Expected Outcomes

The selective oxidation of functionalized sulfides is generally a high-yielding process. The choice of protocol may depend on substrate compatibility and available reagents.

Substrate Example	Oxidant System	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Methyl Phenyl Sulfide	H₂O₂ / Acetic Acid	Acetic Acid	RT	2	98
Thioanisole	IBX-ester	Acetonitrile	RT	1.5	96	[4]
2-(Phenylthio)ethanol	IBX-ester	Acetonitrile	RT	1.5	95	[4]
2-(Ethylthio)ethanol	H₂O₂ / Acetic Acid	Acetic Acid	RT	~2-4	>90 (Expected)

Note: The yield for 2-(ethylthio)ethanol is an expert projection based on similar substrates from the cited literature.

Concluding Remarks for the Practicing Scientist

The selective oxidation of sulfides, particularly those bearing sensitive functional groups like alcohols, is a cornerstone transformation in modern organic synthesis. While 2-(ethylthio)ethanol cannot function as an oxidant, its role as a substrate highlights the critical need for chemoselective methods. The protocols detailed herein, utilizing either a green and economical hydrogen peroxide system or a mild and highly selective hypervalent iodine reagent, provide reliable and scalable pathways to the desired sulfoxide product.[4] By understanding the underlying mechanistic principles, researchers can confidently apply and adapt these methods to accelerate their work in drug discovery and materials science.

References

• Golchoubian, H., & Hosseinpoor, F. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 12(3), 304-311. [Link]

• Qian, W., & Pei, L. (2006). A Mild, Efficient and Environmentally Friendly Oxidation of Sulfides to Sulfoxides with a Recyclable Ion-Supported Hypervalent Iodine Reagent. Synlett, 2006(05), 709-712. [Link]

• Shankar, M., Hsu, J., & Hou, D. (2025). Oxidation of sulfides to sulfoxides with oxygen and sodium nitrate. Catalysis Science & Technology, 15, 6436-6441. [Link]

• Li, G., et al. (2019). The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid. Molecules, 24(19), 3458. [Link]

• Royal Society of Chemistry. (2021). Oxidation of ethanol. RSC Education. [Link]

• University of Life Sciences in Lublin. Reactions in organic chemistry I. Reactions of oxidation – based on the example of various organic compounds. [Link]

• Goudarzi, N., et al. (2024). Selective Oxidation of Sulfides to Sulfoxides by Hydrogen Peroxide in the Presence of Mn2ZnO4 Spinel Nanoparticle Catalyst. Journal of Synthetic Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. up.lublin.pl [up.lublin.pl]
• 3. Oxidation of ethanol | Class experiment | RSC Education [edu.rsc.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Application Notes and Protocols for the Strategic Use of Sulfoxide-Based Moieties in Peptide Synthesis

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of the Sulfoxide Group in Modern Peptide Chemistry

In the intricate field of peptide synthesis, the pursuit of orthogonality and chemoselectivity is paramount for the successful construction of complex peptide architectures. While a vast arsenal of protecting groups and synthetic strategies exists, the unique chemical properties of the sulfoxide group have carved out a specialized and powerful niche. Although the direct application of simple molecules like 2-(ethanesulfinyl)ethanol in routine peptide synthesis is not widely documented in peer-reviewed literature, the underlying principle of leveraging the sulfoxide's redox-sensitive nature is a cornerstone of advanced "safety-catch" strategies in Solid-Phase Peptide Synthesis (SPPS).

This guide provides a comprehensive overview of the principles and protocols for utilizing sulfoxide-containing linkers in SPPS. We will delve into the mechanistic basis for their stability and selective cleavage, offering researchers a robust tool for the synthesis of challenging peptide sequences, cyclic peptides, and other complex constructs. The protocols and insights provided herein are synthesized from established methodologies and are designed to be both educational and practically applicable in a modern research setting.

Part 1: The "Safety-Catch" Principle and the Role of the Sulfoxide Linker

Conventional SPPS strategies, such as the widely used Fmoc/tBu approach, rely on a system of orthogonal protecting groups that are labile to distinct chemical conditions (base for Fmoc, acid for tBu and resin cleavage).[1][2] A "safety-catch" linker introduces an additional layer of orthogonality. The peptide is anchored to the solid support via a linker that is stable to the conditions used for both Nα-amino group deprotection (e.g., piperidine) and side-chain protecting group removal (e.g., trifluoroacetic acid, TFA).[3] The linker must first be "activated" through a specific chemical transformation before the final cleavage of the peptide from the resin can occur.[3]

This is where the sulfoxide moiety plays a critical role. A sulfoxide-containing linker, such as 2-methoxy-4-methylsulfinylbenzyl alcohol (Mmsb), is exceptionally stable throughout the entire peptide assembly process.[3] The final peptide release is a two-step process:

• Activation: The sulfoxide is selectively reduced to a more labile sulfide.

• Cleavage: The resulting sulfide linker is now susceptible to acid-catalyzed cleavage, releasing the peptide from the solid support.[3]

This two-step cleavage process offers significant advantages, including the ability to perform on-resin manipulations, such as cyclization or side-chain modifications, on a fully deprotected peptide while it remains anchored to the solid support.[3][4]

Diagram 1: Workflow of SPPS using a Sulfoxide-Based Safety-Catch Linker

Caption: SPPS workflow with a sulfoxide safety-catch linker.

Part 2: Experimental Protocols

The following protocols are based on the use of a 2-methoxy-4-methylsulfinylbenzyl (Mmsb) type linker, a well-characterized sulfoxide-based safety-catch system.

Protocol 2.1: Loading the First Amino Acid onto the Mmsb Resin

This protocol describes the initial anchoring of the C-terminal amino acid to the sulfoxide-linker functionalized resin.

Materials:

• Amine-functionalized solid support (e.g., AM resin)

• Fmoc-protected amino acid (3 equivalents)

• N,N'-Diisopropylcarbodiimide (DIC) (3 equivalents)

• OxymaPure (3 equivalents)

• HO-Mmsb linker (3 equivalents)

• Peptide synthesis grade Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

Procedure:

• Resin Swelling and Preparation:

  • Swell the AM resin in DMF for 1 hour, followed by washes with DCM and then DMF.[3]

• Initial Amino Acid Coupling to Resin:

  • Couple the first Fmoc-amino acid (e.g., Fmoc-Ala-OH) to the AM resin using DIC and OxymaPure in DMF. Allow the reaction to proceed for 45 minutes.[3]

• Fmoc Deprotection:

  • Remove the Fmoc group by treating the resin with 20% piperidine in DMF (1 x 1 minute, followed by 1 x 7 minutes).[3]

  • Wash the resin thoroughly with DMF, DCM, and then DMF.

• Mmsb Linker Coupling:

  • Dissolve the HO-Mmsb linker (3 equiv.), DIC (3 equiv.), and OxymaPure (3 equiv.) in DMF.

  • Add the solution to the deprotected amino acid-resin and agitate for 2 hours at room temperature.

  • Wash the resin extensively with DMF, DCM, and methanol, then dry under vacuum.

Protocol 2.2: Peptide Chain Elongation

Follow standard Fmoc/tBu solid-phase peptide synthesis procedures for peptide chain elongation.[2] A typical cycle involves:

• Fmoc Deprotection: Treatment with 20% piperidine in DMF.

• Washing: Thorough washing with DMF to remove piperidine and by-products.

• Amino Acid Coupling: Addition of the next Fmoc-protected amino acid activated with a suitable coupling agent (e.g., HATU, HBTU, or DIC/Oxyma).

• Washing: Removal of excess reagents and by-products with DMF.

Protocol 2.3: On-Resin Side-Chain Deprotection

A key advantage of the safety-catch strategy is the ability to remove acid-labile side-chain protecting groups while the peptide remains attached to the resin.

Materials:

• TFA/scavenger mixture (e.g., TFA/H₂O/Triisopropylsilane (TIS), 95:2.5:2.5 v/v/v)

• DCM

• DMF

Procedure:

• Wash the peptide-resin with DCM.

• Treat the resin with the TFA/scavenger mixture for 2-3 hours at room temperature.

• Filter and wash the resin thoroughly with DCM, followed by DMF to neutralize residual acid.

Protocol 2.4: Two-Step Peptide Cleavage from the Sulfoxide Linker

This is the hallmark of the sulfoxide safety-catch strategy.

Step 1: Reduction of the Sulfoxide to Sulfide

Materials:

• Chlorotrimethylsilane (Me₃SiCl)

• Triphenylphosphine (Ph₃P)

• Anhydrous DCM

Procedure:

• Swell the deprotected peptide-resin in anhydrous DCM.

• Prepare a solution of Me₃SiCl (e.g., 1 M in DCM) and Ph₃P (e.g., 1 M in DCM).

• Add the reagents to the resin and agitate under an inert atmosphere (e.g., nitrogen or argon) for 2-4 hours.

• Filter the resin and wash extensively with DCM to remove all traces of the reducing agents and by-products.

Step 2: Acidolytic Cleavage of the Sulfide Linker

Materials:

• TFA/scavenger mixture (e.g., TFA/H₂O/TIS, 95:2.5:2.5 v/v/v)

• Cold diethyl ether

Procedure:

• Treat the washed resin from the reduction step with the TFA/scavenger mixture for 1-2 hours at room temperature.[3]

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.

• Isolate the peptide by centrifugation, wash with cold ether, and dry under vacuum.

Diagram 2: Chemical Mechanism of Sulfoxide Linker Cleavage

Caption: Two-step cleavage of a sulfoxide safety-catch linker.

Part 3: Quantitative Data and Considerations

The efficiency of each step is crucial for the overall success of the synthesis. Below is a table summarizing typical parameters and expected outcomes.

Parameter	Loading	Coupling	Fmoc Deprotection	Sulfoxide Reduction	Final Cleavage
Reagents	Fmoc-AA, DIC, Oxyma, HO-Mmsb	Fmoc-AA, Coupling Agent (e.g., HATU)	20% Piperidine/DMF	Me₃SiCl, Ph₃P	95% TFA with scavengers
Equivalents (relative to resin capacity)	3 equiv. each	3-5 equiv.	N/A	10-20 equiv. each	N/A
Reaction Time	2-4 hours	30-60 min	10-15 min	2-4 hours	1-2 hours
Solvent	DMF	DMF	DMF	Anhydrous DCM	N/A
Expected Efficiency	>95%	>99%	>99%	>98%	>90%
Monitoring Method	Kaiser Test / UV-Vis of Fmoc release	Kaiser Test	UV-Vis of Fmoc release	HPLC-MS of test cleavage	HPLC-MS of final product

Conclusion and Field-Proven Insights

The sulfoxide-based safety-catch strategy represents a sophisticated and powerful tool in the peptide chemist's repertoire. Its primary strength lies in the ability to deprotect side chains while the peptide remains anchored to the resin, opening avenues for on-resin cyclization, disulfide bond formation, and other modifications on complex peptides.[3][4]

Causality Behind Experimental Choices:

• Choice of Reducing Agent: The combination of Me₃SiCl and Ph₃P is effective for the reduction of the sulfoxide to the sulfide under mild, anhydrous conditions that are compatible with the peptide structure.[3]

• Scavengers in Cleavage: The use of scavengers like TIS and water during TFA cleavage is critical to quench reactive carbocations generated from the cleavage of side-chain protecting groups, thus preventing side reactions with sensitive residues like tryptophan and methionine.[5]

• Anhydrous Conditions for Reduction: The reduction step must be performed under anhydrous conditions as Me₃SiCl is highly reactive towards water.

By understanding the underlying chemical principles and adhering to optimized protocols, researchers can harness the unique properties of the sulfoxide group to successfully synthesize peptides that would be challenging or impossible to obtain using conventional SPPS methods.

References

• Albericio, F., & de la Torre, B. G. (2018). Solid phase peptide synthesis: New resin and new protecting group. CORE.
• Bachem AG. (2021).
• Bachem AG. (2023). Introduction to Peptide Synthesis Methods.
• Barlos, K., & Gatos, D. (2012). Convergent Synthesis of Thioether Containing Peptides. MDPI.
• Biovera Research. (2025). Solid-Phase Peptide Synthesis Methods: Complete Guide.
• Biotage. (2023). Peptides containing cysteine: the role of scavengers in cleavage cocktail.
• Conda-Sheridan, M., & Krishnaiah, M. (2020). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 2103, 111-128.
• Guzmán, F., & Albericio, F. (2022).
• Hou, W., et al. (2014). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Beilstein Journal of Organic Chemistry.
• Hudson, D. (1988). Product Class 11: Peptides.
• Isidro-Llobet, A., et al. (2009). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Kent, S. B. H. (2009). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. PMC - NIH.
• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society.
• Organic Chemistry Portal. (n.d.). Protecting Groups.
• Payne, R. J., & Otting, G. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews.
• Ramkisson, S. (2017). Solid phase peptide synthesis: New resin and new protecting group. CORE.
• RSC Publishing. (2021).
• Science of Synthesis. (2010). 10.9 Synthesis of Peptides with Sulfur-Containing Amide Bond Replacements.
• Semantic Scholar. (n.d.).
• Springer Nature Experiments. (n.d.). Protecting Groups in Peptide Synthesis.
• White, P. D., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Wiley-VCH. (2013).
• Zhang, W., & Li, G. (2023).
• Zhang, W., et al. (2021). Synthetic exploration of sulfinyl radicals using sulfinyl sulfones. PMC.
• aapptec Peptides. (n.d.). SYNTHESIS NOTES.

Sources

• 1. bachem.com [bachem.com]
• 2. bachem.com [bachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. biotage.com [biotage.com]

Technical Notes & Optimization

Removing 2-(Ethanesulfinyl)ethanol solvent residue from reaction mixtures

Executive Summary

Removing 2-(Ethanesulfinyl)ethanol (CAS: 3085-20-9) is a notorious challenge in organic synthesis. Structurally, this molecule combines the high polarity of a sulfoxide (similar to DMSO) with the hydrogen-bonding capability of a primary alcohol . This "dual-threat" functionality results in a high boiling point, low volatility, and significant "stickiness" on silica gel.

This guide provides field-proven protocols to remove this solvent residue without decomposing your sensitive reaction products.

Module 1: Physical Properties & Assessment[1]

Q: Why is this solvent resisting standard rotary evaporation?

A: You are fighting two physical forces simultaneously: Dipole-Dipole interactions (from the sulfoxide

) and Hydrogen Bonding (from the hydroxyl ).

Unlike DMSO, which only accepts hydrogen bonds, 2-(Ethanesulfinyl)ethanol both donates and accepts them. This creates a tight intermolecular network that requires significant energy to break. Standard rotary evaporators (water bath < 60°C, vacuum ~10 mbar) are often insufficient.

Comparative Data Table:

Property	2-(Ethanesulfinyl)ethanol	DMSO (Reference)	Ethanol (Reference)
Boiling Point (atm)	~240°C (Predicted)*	189°C	78°C
Boiling Point (1 mmHg)	~110–120°C	50°C	-
Polarity	High (Amphiphilic)	High (Polar Aprotic)	Moderate (Polar Protic)
Water Solubility	Miscible	Miscible	Miscible
Skin Permeability	High (Assumed**)	High	Low

*Note: Exact experimental BP is rare in literature; value predicted based on structural contribution of hydroxyl group (+50°C vs DMSO). **Warning: Sulfoxides generally act as penetration enhancers. Handle with extreme care.

Module 2: Aqueous Workup Strategies (The Primary Defense)

Q: Can I wash it out with water? My product is somewhat polar.

A: Yes, but standard water washes may fail if your product has any polarity, as the solvent acts as a phase-transfer catalyst, dragging your product into the aqueous layer. You must use the "Salting Out" technique.

The Protocol: Counter-Current Brine Extraction

• Dilution: Dissolve your crude reaction mixture in a non-polar solvent. Dichloromethane (DCM) is preferred due to its solvation power, but Ethyl Acetate (EtOAc) is safer if your product is soluble.

  • Ratio: Use 10 mL of organic solvent per 1 mL of residue.

• The Wash: Do NOT use pure water. Use saturated aqueous Lithium Chloride (LiCl) or Brine (NaCl) .

  • Mechanism:[1][2] The high ionic strength of the brine disrupts the solvent's hydrogen bonding with water, forcing the organic product back into the organic layer while sequestering the highly polar sulfoxide in the aqueous phase.

• Iteration: Perform 4–5 washes with small volumes (e.g., 5 x 20 mL) rather than 1 large wash.

Visualizing the Extraction Logic:

Figure 1: Decision matrix for aqueous extraction based on product polarity.

Module 3: Distillation & Evaporation (For Oils)

Q: My product is an oil and water-sensitive. How do I remove the solvent thermally?

A: You must avoid high heat to prevent thermal decomposition (sulfoxides can undergo Pummerer-type rearrangements or elimination at high temps). Use Kugelrohr Distillation .

The Protocol:

• Equipment: Kugelrohr (Short-path bulb-to-bulb distillation).

• Vacuum: High vacuum is mandatory (< 0.5 mmHg).

• Temperature: Set the oven temperature to 120°C .

• Technique:

  • Place crude oil in the source bulb.

  • Cool the receiving bulb with Dry Ice/Acetone (-78°C).

  • Rotate to increase surface area.

  • Why this works: The short path minimizes the thermal history of your product. The solvent will distill over, leaving the higher-boiling product (or if the product is volatile, it distills away from the heavy solvent residue—check boiling points).

Module 4: Lyophilization (Freeze Drying)

Q: I tried freeze-drying, but the mixture melted and bumped. Why?

A: Sulfoxides have high freezing points but tend to supercool (remain liquid below their freezing point). Pure sulfoxide residues rarely freeze solid in a standard lyophilizer flask, leading to "bumping" when the vacuum is applied.

The Fix: The Eutectic Solvent Trick You must create a eutectic mixture that freezes into a rigid lattice.

• Add Co-solvent: Add tert-Butanol (t-BuOH) or Benzene (if safety permits) to your residue.

  • Recommended: 4 parts t-BuOH to 1 part residue.

• Freeze: Snap-freeze the flask in liquid nitrogen. The t-BuOH forms a stable crystal lattice that "traps" the sulfoxide molecules.

• Sublime: Connect to the lyophilizer. The co-solvent will sublime, carrying trace solvent with it or leaving the solvent as a distinct liquid phase that can be removed later, but often this method is best for removing water from the sulfoxide, not necessarily the bulk solvent itself unless the vacuum is exceptionally deep (< 0.05 mbar).

Note: For bulk removal of 2-(Ethanesulfinyl)ethanol, Module 2 (Extraction) is superior to lyophilization.

Module 5: Chromatography (The Last Resort)

Q: The solvent trails on my TLC plate and ruins my column. How do I purify?

A: 2-(Ethanesulfinyl)ethanol is highly polar and deactivates silica gel, causing your product to streak (tail).

Troubleshooting Guide:

• Flash Chromatography (Normal Phase):

  • Solid Load: Do not load the liquid residue directly. Dissolve in minimal MeOH/DCM, adsorb onto silica or Celite, dry under vacuum, and load the powder.

  • Gradient: Start with a very non-polar flush (100% Hexanes/Heptane) to try and move non-polar impurities, though the sulfoxide will likely stick.

• Reverse Phase (C18):

  • This is the most effective chromatographic method.

  • The solvent is water-soluble and will elute with the solvent front (high water %) while your organic product is retained on the C18 column.

  • Eluent: Water/Acetonitrile gradient.

Summary of Workflows

Figure 2: Comprehensive purification workflow.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.

• University of Rochester. (n.d.). Workup for Reactions in DMF or DMSO. Department of Chemistry Technical Guides.

• Purosolv. (2025). Role of Methanol and Solvents in Lyophilisation.

• PubChem. (2025).[3][4] 2-(Ethanesulfinyl)ethanol Compound Summary. National Library of Medicine.[3] [3]

• Buchi. (n.d.). How to effectively use organic solvents in lyophilization.

Sources

• 1. chem.uoi.gr [chem.uoi.gr]
• 2. emeraldcloudlab.com [emeraldcloudlab.com]
• 3. 2-(Ethanesulfinyl)ethanol | C4H10O2S | CID 352593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(Ethylsulfonyl)ethanol | C4H10O3S | CID 10549 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-(Ethanesulfinyl)ethanol via Vacuum Distillation

This guide provides in-depth technical support for researchers, scientists, and professionals in drug development on the purification of 2-(Ethanesulfinyl)ethanol using vacuum distillation. The content is structured to address common challenges and frequently asked questions, ensuring both procedural success and a deep understanding of the underlying principles.

Introduction

2-(Ethanesulfinyl)ethanol is a sulfoxide compound of interest in various synthetic applications. Due to its presumed high boiling point and potential for thermal degradation, standard atmospheric distillation is often unsuitable for achieving high purity. Vacuum distillation is the method of choice as it lowers the boiling point of the compound, thereby preventing decomposition and allowing for effective separation from non-volatile impurities.[1] This technique is critical when dealing with thermally sensitive molecules like sulfoxides, a well-documented example being the vacuum distillation of dimethyl sulfoxide (DMSO) to prevent its decomposition.[2][3]

This document serves as a comprehensive resource, detailing not only the protocol but also the rationale behind each step and providing robust troubleshooting solutions.

Section 1: Compound Properties and Distillation Parameters

Property	Value	Source
Molecular Formula	C₄H₁₀O₂S	[5][6]
Molecular Weight	122.19 g/mol	[5][6]
Appearance	Data not available; likely a liquid or low-melting solid
Boiling Point	High; requires vacuum for distillation.	Inferred from related structures[1][4]
Thermal Stability	Assumed to be sensitive to high temperatures, typical for sulfoxides.	Analogy to DMSO[2]

Section 2: FAQs - Pre-Distillation Setup & Preparation

This section addresses common questions regarding the initial setup for the vacuum distillation of 2-(Ethanesulfinyl)ethanol.

Q1: What is the essential equipment needed for this vacuum distillation?

A1: A standard vacuum distillation setup is required. The key components include a round-bottom flask for heating the crude material, a Claisen or short-path distillation head, a thermometer with its adapter, a condenser, a receiving flask, a vacuum adapter, a cold trap, and a vacuum pump. It is crucial that all glassware is rated for vacuum work and is free of cracks or star fractures.

Q2: How do I properly assemble the glassware to avoid leaks?

A2: Ensuring a leak-free system is paramount for achieving and maintaining the low pressure required.

• Joints: Use high-vacuum grease on all ground-glass joints. Apply a thin, even layer completely around the upper part of the male joint. When connected, the joint should appear clear and transparent without any striations.

• Clamps: Securely fasten all joints with Keck clips or metal clamps. This prevents the glassware from separating under vacuum.

• Tubing: Use thick-walled vacuum tubing that will not collapse under pressure. Ensure connections to the vacuum adapter and pump are tight.

Q3: Why is a cold trap necessary and what should I use in it?

A3: A cold trap, placed between your distillation apparatus and the vacuum pump, is a non-negotiable safety and equipment preservation device. Its purpose is to condense volatile substances from the distillation that were not trapped by the condenser. This protects the vacuum pump oil from contamination and the pump mechanism from corrosion. For this application, a Dewar flask filled with a slurry of dry ice and isopropanol or acetone is a standard and effective cooling bath for the trap.

Q4: My crude 2-(Ethanesulfinyl)ethanol sample contains residual solvent. Should I remove it before distillation?

A4: Yes, absolutely. Low-boiling solvents will interfere with the vacuum system's ability to reach the target pressure. They will evaporate first and can overload the vacuum pump. Remove residual solvents using a rotary evaporator before transferring the crude material to the distillation flask.

Section 3: The Distillation Process Workflow

A successful distillation relies on careful control of temperature and pressure. The following workflow and diagram illustrate the key decision points.

Caption: Logical workflow for vacuum distillation of 2-(Ethanesulfinyl)ethanol.

Section 4: Troubleshooting Guide

Even with careful preparation, issues can arise. This guide provides solutions to common problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Cannot achieve a deep vacuum	1. Leaks in the system (glassware joints, tubing).2. Contaminated pump oil.3. Inadequate pump capacity.	1. Re-grease all joints. Check all tubing connections for tightness. Perform a leak test.2. Change the vacuum pump oil.3. Ensure your pump is rated for the required vacuum level (e.g., a two-stage rotary vane pump).
Product is not distilling despite high pot temperature	1. Vacuum is not low enough (boiling point is still too high).2. Thermometer bulb is placed incorrectly.3. Blockage in the distillation path.	1. Address vacuum issues using the steps above.2. Ensure the top of the thermometer bulb is level with the bottom of the condenser side-arm.3. Cool the system, vent, and check for any obstructions.
Violent bumping or foaming	1. Heating too rapidly.2. Absence of a boiling aid.3. Residual volatile solvents.	1. Reduce the heating rate. Use a magnetic stir bar or a capillary ebulliator for smooth boiling.2. Add a PTFE-coated stir bar to the distillation flask before starting.3. Ensure all low-boiling solvents are removed via rotary evaporation first.
Product darkens or turns black in the distillation flask	1. Thermal decomposition.	1. Immediately reduce the heating mantle temperature. Attempt to achieve a lower vacuum to further decrease the boiling point. If decomposition is severe, stop the distillation to avoid contaminating the collected product.
Distillate solidifies in the condenser	1. The compound's melting point is higher than the temperature of the condenser coolant.	1. Drain the cooling water from the condenser and allow it to air-cool. This is often sufficient for high-boiling compounds. If gentle heating is required, carefully wrap the condenser with heating tape controlled by a variac at a very low setting.

Section 5: Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the vacuum distillation of 2-(Ethanesulfinyl)ethanol.

1. Preparation: a. Ensure the crude 2-(Ethanesulfinyl)ethanol is free of low-boiling solvents by concentrating it on a rotary evaporator. b. Add a PTFE-coated magnetic stir bar to a round-bottom flask appropriately sized such that the crude material fills it to about half or two-thirds capacity. c. Transfer the crude material into the flask.

2. Apparatus Assembly: a. Assemble the vacuum distillation apparatus as shown in the diagram below. b. Lightly grease all ground-glass joints. c. Place the thermometer correctly in the distillation head. d. Prepare a cold trap with a dry ice/isopropanol slurry. e. Connect the apparatus to the cold trap and then to the vacuum pump with thick-walled tubing.

Caption: Diagram of a vacuum distillation apparatus.

3. Distillation Procedure: a. Turn on the magnetic stirrer to a moderate speed. b. Turn on the vacuum pump and allow the system to evacuate. Wait until the pressure stabilizes at its lowest point (ideally < 1 mmHg). c. Once a stable vacuum is achieved, begin to slowly heat the distillation flask using a heating mantle. d. Monitor the temperature in the distillation flask and at the distillation head. e. Collect any initial low-boiling impurities (forerun) in the first receiving flask. The temperature at the distillation head may be unstable during this phase. f. When the temperature at the distillation head rises and stabilizes, change to a new, clean receiving flask. This fraction will be your main product. Record the stable temperature and the pressure. g. Continue collecting the main fraction as long as the temperature and pressure remain constant and the distillate appears clean and homogeneous. h. Stop the distillation when the temperature at the head begins to drop or when only a small amount of residue remains in the distillation flask. Never distill to dryness.

4. Shutdown: a. Turn off and lower the heating mantle. b. Allow the system to cool down under vacuum. This prevents air from rushing in and potentially oxidizing the hot product. c. Once the apparatus has cooled to room temperature, slowly and carefully vent the system to atmospheric pressure (e.g., by opening the stopcock on the vacuum adapter). d. Turn off the vacuum pump. e. Disassemble the glassware and characterize the purified product.

Section 6: Safety Precautions

• Implosion Hazard: Always inspect glassware for cracks before use. Work behind a safety shield or in a fume hood with the sash lowered.

• Thermal Burns: Heating mantles and hot glassware can cause severe burns. Handle with appropriate thermal gloves.

• Chemical Exposure: Handle 2-(Ethanesulfinyl)ethanol in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Fire Hazard: If any flammable solvents are present, ensure there are no ignition sources near the apparatus.[7][8][9]

By adhering to this guide, researchers can confidently and safely purify 2-(Ethanesulfinyl)ethanol, ensuring high-quality material for subsequent applications.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 352593, 2-(Ethanesulfinyl)ethanol. Retrieved from [Link]

• DrugFuture. (n.d.). 2-(Ethylsulfonyl)ethanol. Retrieved from [Link]

• Wikipedia. (n.d.). Vacuum distillation. Retrieved from [Link]

• ResearchGate. (2024). How to purify a sulfone and sulfide sulfoxide without a column? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10549, 2-(Ethylsulfonyl)ethanol. Retrieved from [Link]

• Google Patents. (2020). US20200308108A1 - Method of distilling dimethyl sulfoxide and multistage distillation tower.

• European Patent Office. (2020). EP 3388418 B1 - Method for purifying dimethyl sulfoxide. Retrieved from [Link]

Sources

• 1. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 2. US20200308108A1 - Method of distilling dimethyl sulfoxide and multistage distillation tower - Google Patents [patents.google.com]
• 3. data.epo.org [data.epo.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. 2-(Ethanesulfinyl)ethanol (21975-18-8) for sale [vulcanchem.com]
• 6. 2-(Ethanesulfinyl)ethanol | C4H10O2S | CID 352593 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ehss.syr.edu [ehss.syr.edu]
• 8. itwreagents.com [itwreagents.com]
• 9. fishersci.com [fishersci.com]

Technical Support Center: Controlling Enantioselectivity in 2-(Ethanesulfinyl)ethanol Synthesis

Welcome to the technical support center for the enantioselective synthesis of 2-(ethanesulfinyl)ethanol. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing chiral sulfoxides. This guide provides in-depth troubleshooting advice and frequently asked questions to address specific challenges encountered during experimentation.

The synthesis of enantiomerically pure sulfoxides, such as 2-(ethanesulfinyl)ethanol, is a critical task in modern organic chemistry and pharmaceutical development.[1][2] The stereogenic sulfur atom in these molecules plays a crucial role in their biological activity and application as chiral auxiliaries.[3] However, achieving high enantioselectivity in the oxidation of prochiral sulfides like 2-(ethylthio)ethanol presents a significant challenge. This guide will explore the key methodologies, troubleshoot common issues, and provide detailed protocols to help you achieve your desired stereochemical outcome.

Core Principles of Enantioselective Sulfoxidation

The most direct route to chiral sulfoxides is the asymmetric oxidation of the corresponding prochiral sulfide.[4][5] This transformation can be achieved through several methods, each with its own set of advantages and challenges:

• Metal-Catalyzed Asymmetric Oxidation: This is a widely used approach that employs a chiral metal complex to catalyze the selective oxidation of one of the two lone pairs of electrons on the sulfur atom.[4][5]

• Biocatalytic Asymmetric Oxidation: This method utilizes enzymes, such as monooxygenases or peroxidases, to achieve high enantioselectivity under mild reaction conditions.[1][5]

• Chiral Reagent-Based Oxidation: Stoichiometric amounts of chiral oxidizing agents, such as chiral oxaziridines, can also be used to induce asymmetry.[5]

The choice of method often depends on the substrate, desired scale, and available resources. A common challenge across all methods is controlling overoxidation to the corresponding sulfone, which can reduce the yield of the desired sulfoxide.[3][6][7]

Visualizing the Synthetic Challenge

The following diagram illustrates the central challenge: the selective oxidation of a prochiral sulfide to one of two possible sulfoxide enantiomers, while avoiding the formation of the achiral sulfone.

Caption: General scheme for the enantioselective oxidation of 2-(ethylthio)ethanol.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the enantioselective synthesis of 2-(ethanesulfinyl)ethanol.

Low Enantioselectivity (Low ee)

Q1: My reaction is producing a nearly racemic mixture of the sulfoxide. What are the likely causes and how can I improve the enantiomeric excess (ee)?

A1: Low enantioselectivity is a frequent challenge and can stem from several factors. Here’s a systematic approach to troubleshooting:

1. Catalyst System Integrity (Metal-Catalyzed Methods):

• Cause: The chiral ligand may not be effectively coordinating to the metal center, or the active catalytic species may not be forming correctly. The pioneering work by Kagan and Modena highlighted the sensitivity of these systems.[2][8][9]

• Troubleshooting Steps:

  • Ligand Purity: Ensure the chiral ligand (e.g., diethyl tartrate (DET), BINOL derivatives) is of high purity and the correct enantiomer.

  • Metal Source: Use a high-purity metal source (e.g., Ti(Oi-Pr)₄, vanadyl acetylacetonate).

  • Catalyst Preparation: The order of addition and the pre-formation of the catalyst can be critical. For Kagan-type oxidations, the ratio of Ti(Oi-Pr)₄, DET, and water is crucial.[4][9][10] Some protocols require an aging period for the catalyst to form.

  • Water Content: In some titanium-based systems, a specific amount of water is essential for high enantioselectivity, while in others, it can be detrimental.[9][10] Ensure your solvents are appropriately dried or that water is added in a controlled manner as specified by the protocol.

2. Reaction Conditions:

• Cause: Temperature, solvent, and the rate of oxidant addition can significantly impact enantioselectivity.

• Troubleshooting Steps:

  • Temperature Control: Many asymmetric sulfoxidations are highly temperature-sensitive. Running the reaction at lower temperatures (e.g., -20 °C to 0 °C) often improves enantioselectivity by favoring the more ordered transition state.

  • Solvent Effects: The polarity and coordinating ability of the solvent can influence the catalyst structure and the reaction pathway. Screen different solvents (e.g., dichloromethane, toluene, dichloroethane) to find the optimal one for your system.

  • Oxidant Addition: Slow addition of the oxidant (e.g., tert-butyl hydroperoxide (TBHP), cumene hydroperoxide (CHP), or hydrogen peroxide) is often necessary to minimize the non-catalyzed, non-selective background reaction.[5]

3. Substrate-Catalyst Mismatch:

• Cause: The specific chiral catalyst may not be well-suited for the 2-(ethylthio)ethanol substrate. The hydroxyl group on the substrate can coordinate with the metal center and influence the stereochemical outcome.

• Troubleshooting Steps:

  • Ligand Screening: If possible, screen a variety of chiral ligands. For titanium-based systems, different tartrate esters or BINOL derivatives can be tested. For vanadium-based systems, various Schiff base ligands can be explored.[11]

  • Protecting Groups: Consider protecting the hydroxyl group of 2-(ethylthio)ethanol (e.g., as a silyl ether) to prevent its interference with the catalyst. This can sometimes lead to higher and more predictable enantioselectivity.

4. Biocatalytic System Inefficiency:

• Cause: The chosen microorganism or enzyme may have low intrinsic selectivity for the substrate, or the reaction conditions may not be optimal for enzymatic activity.

• Troubleshooting Steps:

  • Enzyme/Organism Screening: Test a range of microorganisms known for sulfoxidation capabilities (e.g., Aspergillus, Rhodococcus species).[12]

  • Cofactor Regeneration: Ensure that the system for cofactor (e.g., NADPH) regeneration is efficient. This often involves adding a co-substrate like glucose or isopropanol.

  • pH and Buffer: Optimize the pH and buffer system, as enzyme activity and stability are highly pH-dependent.

Low Yield and Overoxidation to Sulfone

Q2: I am observing significant formation of the 2-(ethanesulfonyl)ethanol (sulfone) byproduct, which is lowering the yield of my desired sulfoxide. How can I prevent this?

A2: Overoxidation is a common side reaction, as the sulfoxide product can often be oxidized more readily than the starting sulfide.

1. Stoichiometry of the Oxidant:

• Cause: Using an excess of the oxidizing agent is the most direct cause of sulfone formation.

• Troubleshooting Steps:

  • Precise Stoichiometry: Carefully control the amount of oxidant used. Aim for 1.0 to 1.1 equivalents relative to the sulfide.

  • Slow Addition: As mentioned for improving ee, slow addition of the oxidant helps maintain a low instantaneous concentration, which disfavors the second oxidation step.

2. Reaction Time and Temperature:

• Cause: Longer reaction times and higher temperatures can promote overoxidation.

• Troubleshooting Steps:

  • Reaction Monitoring: Monitor the reaction progress closely using techniques like TLC or GC. Quench the reaction as soon as the starting material is consumed.

  • Lower Temperature: Running the reaction at a lower temperature will decrease the rate of both oxidation steps, but often has a more pronounced effect on slowing the second oxidation.

3. Catalyst Choice:

• Cause: Some catalytic systems are more prone to causing overoxidation than others.

• Troubleshooting Steps:

  • Vanadium vs. Titanium: Vanadium-based catalysts with Schiff base ligands are often highly selective for sulfoxide formation with hydrogen peroxide as the oxidant.[11][13]

  • Biocatalysis: Many enzymatic systems are highly chemoselective and can completely avoid sulfone formation.[12]

Kinetic Resolution and Inconsistent Enantioselectivity

Q3: The enantiomeric excess of my product seems to increase as the reaction progresses, but the yield drops. What is happening?

A3: This phenomenon is likely due to a kinetic resolution process.

• Cause: The chiral catalyst may be preferentially oxidizing one enantiomer of the newly formed sulfoxide to the sulfone at a faster rate than the other.[3] This enriches the remaining sulfoxide in the less reactive enantiomer.

• Troubleshooting Steps:

  • Understanding the Effect: While this can lead to very high ee values, it comes at the cost of yield. You must decide on an acceptable balance between enantiopurity and yield.

  • Reaction Monitoring: Carefully monitor both the conversion of the starting material and the ee of the sulfoxide product over time. This will allow you to identify the optimal time to stop the reaction to achieve your target ee and yield.

  • Alternative Catalysts: If kinetic resolution is undesirable, you may need to switch to a catalytic system that is less prone to this effect.

Experimental Workflow: Troubleshooting Decision Tree

The following diagram outlines a logical workflow for troubleshooting common issues in enantioselective sulfoxidation.

Caption: A decision tree for troubleshooting enantioselective sulfoxidation.

Protocols and Data

Protocol: Modified Kagan-Modena Asymmetric Oxidation

This protocol is a representative example for the titanium-catalyzed asymmetric oxidation of 2-(ethylthio)ethanol.[4][9][10]

Materials:

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

• (R,R)-Diethyl tartrate ((R,R)-DET)

• 2-(Ethylthio)ethanol[14][15][16]

• Cumene hydroperoxide (CHP), ~80% in cumene

• Dichloromethane (DCM), anhydrous

• Water, deionized

Procedure:

• Catalyst Preparation:

  • To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous DCM.

  • Add Ti(Oi-Pr)₄ (1.0 eq.) via syringe and cool the solution to -20 °C.

  • Slowly add (R,R)-DET (2.0 eq.) dropwise. The solution should remain clear.

  • Stir the mixture at -20 °C for 5 minutes.

  • Add deionized water (1.0 eq.) and stir for an additional 30 minutes at -20 °C to allow for the formation of the active catalyst.

• Oxidation:

  • Add 2-(ethylthio)ethanol (1.0 eq. relative to Ti) to the catalyst solution at -20 °C.

  • Slowly add cumene hydroperoxide (1.1 eq.) dropwise over 1-2 hours, maintaining the temperature at -20 °C.

  • Stir the reaction at -20 °C and monitor its progress by TLC.

• Workup and Purification:

  • Once the starting sulfide is consumed, quench the reaction by adding a few drops of water.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

  • Filter the mixture through a pad of Celite to remove titanium salts.

  • Wash the filter cake with DCM.

  • Concentrate the filtrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to obtain 2-(ethanesulfinyl)ethanol.

• Analysis:

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC.

Data: Influence of Reaction Parameters on Enantioselectivity

The following table summarizes typical outcomes when varying key parameters in a Kagan-type oxidation of an aryl alkyl sulfide. While specific to the model substrate, the trends are generally applicable.

Parameter Variation	Typical Enantiomeric Excess (ee)	Typical Yield	Rationale
Standard Conditions (-20 °C, 1.1 eq. CHP)	85-90%	80-90%	Optimized balance of selectivity and rate.
Higher Temperature (0 °C)	60-75%	>90%	Less ordered transition state leads to lower selectivity.
No Water in Catalyst Prep	40-60%	Variable	Water is crucial for the formation of the active chiral Ti-O-Ti cluster.[9]
Fast Oxidant Addition	70-80%	~90%	Increased contribution from the non-catalyzed background reaction.
Excess Oxidant (1.5 eq.)	88-95% (with kinetic resolution)	50-60%	Overoxidation of the minor enantiomer enhances the ee of the remaining product.[3]

References

• Wiley-VCH. 1 Asymmetric Synthesis of Chiral Sulfoxides.
• Scribd. Synthesis of Chiral Sulfoxides | PDF.
• ACS GCI Pharmaceutical Roundtable Reagent Guides. Chiral Sulfoxidation/ Biocatalytic Synthesis of Chiral Sulfoxides. Wordpress.
• Young, A. CHIRAL SULFOXIDES: SYNTHESIS AND UTILITY. Illinois Chemistry. Published April 24, 2008.
• Frontiers. Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review. Published August 18, 2021.
• ResearchGate. (PDF) Biocatalytic Oxidation of Sulfides to Sulfones.
• NIH. Continuous Bioinspired Oxidation of Sulfides - PMC.
• NIH. Unconventional Biocatalytic Approaches to the Synthesis of Chiral Sulfoxides - PMC. Published September 11, 2020.
• ProQuest. Biocatalytic Oxidation of Sulfides to Sulfones.
• NIH. Catalytic Enantioselective Sulfoxidation of Functionalized Thioethers Mediated by Aspartic Acid-Containing Peptides - PMC. Published August 16, 2025.
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Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of 2-(Ethanesulfinyl)ethanol

This guide provides an in-depth analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 2-(Ethanesulfinyl)ethanol. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple data readout. It delves into the structural nuances revealed by NMR, explains the causal relationships behind the spectral data, and compares the technique with other key analytical methods for a holistic characterization of this chiral sulfoxide.

The Structural Significance of 2-(Ethanesulfinyl)ethanol

2-(Ethanesulfinyl)ethanol (C₄H₁₀O₂S, Molar Mass: 122.19 g/mol ) is an organosulfur compound featuring a sulfinyl functional group, which is a critical moiety in many pharmaceutical compounds and chiral auxiliaries.[1][2][3] The sulfur atom in the sulfinyl group is a stereocenter, rendering the molecule chiral. This chirality has profound implications for its NMR spectrum, making it an excellent case study for understanding complex spectral features like diastereotopicity. A thorough analytical characterization is paramount for confirming its structure, purity, and stereochemistry.

Part 1: In-Depth 1H NMR Spectrum Analysis

The power of 1H NMR spectroscopy lies in its ability to map the electronic environment of every proton in a molecule. For 2-(Ethanesulfinyl)ethanol, the spectrum is predicted to be more complex than a simple first-order analysis might suggest, primarily due to the chiral sulfur center.

Predicted Proton Environments and Diastereotopicity

The structure of 2-(Ethanesulfinyl)ethanol presents five distinct proton environments. The key feature is the chiral sulfoxide group, which makes the geminal protons on the adjacent methylene groups (b and c) chemically non-equivalent.[4][5] These are known as diastereotopic protons and are expected to have different chemical shifts and couple with each other.

Caption: Molecular structure with proton environments labeled (a-e).

Detailed Spectral Prediction

Proton Label	Assignment	Predicted δ (ppm)	Predicted Multiplicity	Integration	Rationale for Prediction
(a)	-CH₃	1.2 - 1.4	Triplet (t)	3H	Located on an ethyl group, adjacent to a CH₂. Experiences standard alkyl shielding.
(b)	-S-CH₂(CH₃)	2.6 - 3.0	Multiplet (m)	2H	Deshielded by the adjacent sulfur atom. Protons are diastereotopic due to the chiral sulfur, leading to complex splitting (quartet of doublets or more complex).[5]
(c)	-S-CH₂(CH₂OH)	2.8 - 3.2	Multiplet (m)	2H	Deshielded by the sulfur. These protons are also diastereotopic and will exhibit complex splitting patterns from coupling to each other and the adjacent CH₂ group.
(d)	-CH₂OH	3.8 - 4.1	Multiplet (m)	2H	Significantly deshielded by the electronegative oxygen atom. Appears as a multiplet due to coupling with the diastereotopic protons at (c).
(e)	-OH	2.0 - 5.0 (variable)	Broad Singlet (br s)	1H	Chemical shift is highly dependent on solvent, concentration, and temperature. Rapid proton exchange typically averages out coupling.[6]

Part 2: A Comparative Framework of Analytical Techniques

While 1H NMR is a cornerstone for structural elucidation, a multi-technique approach provides a self-validating system for comprehensive characterization.

Technique	Information Provided	Expected Results for 2-(Ethanesulfinyl)ethanol	Advantages & Limitations
1H NMR	Detailed proton environment, connectivity, and stereochemical information.	Complex spectrum with 5 signals; diastereotopic protons lead to multiplets for methylene groups.	Adv: Unparalleled structural detail. Lim: Can be complex to interpret fully; requires deuterated solvents.
13C NMR	Number and type of carbon environments.	Four distinct signals are expected for the four unique carbon atoms.	Adv: Simpler spectra than 1H NMR, good for confirming carbon backbone. Lim: Lower sensitivity, longer acquisition times.
IR Spectroscopy	Presence of specific functional groups.	Strong, characteristic S=O stretch (~1040-1060 cm⁻¹), broad O-H stretch (~3200-3500 cm⁻¹), C-H stretches (~2850-3000 cm⁻¹).[7][8]	Adv: Fast, inexpensive, excellent for functional group identification. Lim: Provides limited information on overall structure and connectivity.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	Molecular ion [M]+ at m/z = 122. Characteristic fragments from cleavage of C-S and C-C bonds.[1]	Adv: High sensitivity, confirms molecular formula. Lim: Isomers can be difficult to distinguish without tandem MS (MS/MS).

Part 3: Experimental Protocols and Workflows

Adherence to standardized protocols is essential for reproducible and trustworthy data.

Protocol 1: 1H NMR Spectrum Acquisition

• Sample Preparation: Weigh approximately 5-10 mg of 2-(Ethanesulfinyl)ethanol and dissolve it in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[6][9]

• Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer. Typical parameters include a 30-degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

• Data Acquisition: Collect 16-32 scans to ensure a good signal-to-noise ratio.

• Data Processing: Apply a Fourier transform to the Free Induction Decay (FID), followed by phase and baseline correction. Integrate the signals to determine the relative proton ratios.

• (Optional) D₂O Exchange: To confirm the hydroxyl proton, add one drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the spectrum. The -OH signal will disappear or significantly diminish as the proton is exchanged for deuterium.[6]

Analytical Characterization Workflow

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A Comparative Guide to the FTIR Analysis of the Sulfoxide Bond in 2-(Ethanesulfinyl)ethanol

The Predicted FTIR Signature of 2-(Ethanesulfinyl)ethanol: A Tale of Two Functional Groups

The FTIR spectrum of 2-(Ethanesulfinyl)ethanol is dominated by the interplay between its two key functional groups: the sulfoxide (S=O) and the hydroxyl (-OH). The presence of the hydroxyl group on the ethyl chain introduces the potential for intramolecular hydrogen bonding, which is the single most important factor governing the position and shape of the S=O stretching vibration.

The Sulfoxide (S=O) Stretching Vibration: A Shift from the Norm

In simple, non-hydrogen-bonded alkyl sulfoxides like dimethyl sulfoxide (DMSO), the S=O stretching vibration typically appears as a strong, sharp peak in the range of 1040-1060 cm⁻¹ . This absorption is highly intense due to the large change in dipole moment during the vibration of the polar S=O bond.

However, in 2-(Ethanesulfinyl)ethanol, the hydroxyl proton can form an intramolecular hydrogen bond with the lone pair of electrons on the sulfoxide oxygen. This interaction has a profound effect:

• Weakening the S=O Bond: The hydrogen bond donates electron density into the S=O antibonding orbitals, which slightly weakens the double bond character.

• Red-Shift in Frequency: A weaker bond requires less energy to vibrate. Consequently, the S=O stretching frequency is shifted to a lower wavenumber (a "red-shift"). Studies on hydrogen bonding in sulfoxide systems have shown this shift can be significant.[1][2]

• Peak Broadening: The hydrogen bond is not static; it exists in a dynamic equilibrium of varying strengths and geometries. This distribution of bond strengths results in a broader absorption peak compared to the sharp peak seen in non-hydrogen-bonded sulfoxides.

Therefore, for 2-(Ethanesulfinyl)ethanol, the S=O stretching absorption is predicted to be a strong, broadened peak located in the 1000-1040 cm⁻¹ region . The exact position will depend on the strength of the intramolecular hydrogen bond.

Other Key Vibrational Modes

Beyond the critical S=O stretch, other features in the spectrum confirm the molecule's structure:

• O-H Stretch: Due to the same intramolecular hydrogen bonding (and intermolecular H-bonding in a neat sample), the hydroxyl group's stretching vibration will appear as a very broad, strong band, likely centered around 3200-3500 cm⁻¹ .[3] This is a classic feature of hydrogen-bonded alcohols.

• C-H Stretch: Aliphatic C-H stretching vibrations from the two ethyl groups will be present as multiple sharp-to-medium peaks in the 2850-3010 cm⁻¹ region.[4]

• C-O Stretch: The stretching of the carbon-oxygen single bond in the ethanol moiety is expected to appear as a strong peak in the 1050-1100 cm⁻¹ range.[4] This peak may overlap with the S=O stretch, potentially appearing as a shoulder or contributing to its broadness.

Summary of Predicted FTIR Absorption Peaks

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity	Peak Shape	Key Interpretive Notes
O-H Stretch	3200 - 3500	Strong	Very Broad	Indicative of strong inter- and intramolecular hydrogen bonding.[3]
C-H Stretch (Aliphatic)	2850 - 3010	Medium-Strong	Sharp	Confirms the presence of the ethyl backbone.[4]
S=O Stretch (H-Bonded)	1000 - 1040	Strong	Broad	Primary diagnostic peak for the sulfoxide. Red-shifted and broadened due to intramolecular H-bonding. [1][2]
C-O Stretch	1050 - 1100	Strong	Medium-Broad	May overlap with the S=O stretching band.[4]

Experimental Protocol: Acquiring the FTIR Spectrum

Acquiring a high-quality FTIR spectrum of a liquid sample like 2-(Ethanesulfinyl)ethanol is a straightforward process using an Attenuated Total Reflectance (ATR) accessory, which is standard on most modern FTIR spectrometers.

Step-by-Step Methodology

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has been allowed to stabilize. Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and CO₂ interference.

• Background Spectrum:

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Ensure the crystal is completely dry.

  • Lower the ATR press to ensure consistent pressure.

  • Collect a background spectrum. This will measure the absorbance of the atmosphere and the ATR crystal itself, which will be subtracted from the sample spectrum.

• Sample Application:

  • Lift the ATR press.

  • Place a single drop of 2-(Ethanesulfinyl)ethanol onto the center of the ATR crystal, ensuring the entire crystal surface is covered.

• Sample Spectrum Acquisition:

  • Lower the ATR press onto the liquid sample to ensure good contact.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio, with a resolution of 4 cm⁻¹.

• Data Processing and Cleaning:

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance spectrum.

  • Clean the ATR crystal and press thoroughly with a solvent to remove all traces of the sample.

Experimental Workflow Diagram

Diagram of the ATR-FTIR experimental workflow.

A Comparative View: Alternative Analytical Techniques

While FTIR is a rapid and powerful tool for identifying the sulfoxide functional group, a multi-technique approach is often necessary for unambiguous structure elucidation and characterization.

Relationship between analytical goal and techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the chemical environment of each atom.

• ¹H and ¹³C NMR: These spectra would confirm the carbon-hydrogen framework of the molecule. The protons and carbons adjacent to the sulfoxide group would show characteristic chemical shifts due to the group's electron-withdrawing nature.

• ³³S NMR: Although less common due to the low natural abundance and quadrupolar nature of the ³³S nucleus, this technique directly probes the sulfur atom. The chemical shift for sulfoxides appears in a distinct region (-213 to +27 ppm), clearly differentiating them from sulfides and sulfones.[5]

Mass Spectrometry (MS)

MS is essential for determining the molecular weight and elemental composition.

• Molecular Ion Peak: High-resolution mass spectrometry (HRMS) would confirm the molecular formula (C₄H₁₀O₂S) by providing a highly accurate mass measurement.

• Fragmentation: The fragmentation pattern under electron ionization (EI) can be characteristic. Sulfoxides often exhibit rearrangements and loss of small neutral molecules like H₂O or C₂H₄, providing structural clues.[6]

Raman Spectroscopy

Raman spectroscopy is another form of vibrational spectroscopy that is highly complementary to FTIR.

• S=O Stretch: The sulfoxide S=O stretch is also Raman-active. While often weak in FTIR for highly symmetric S=O bonds, it can be a strong and sharp peak in the Raman spectrum, typically appearing around 1043 cm⁻¹ for neat DMSO.[1] Because the selection rules differ from FTIR, it provides a valuable cross-validation of the vibrational mode.

Technique Comparison Summary

Technique	Primary Information	Strengths	Limitations
FTIR Spectroscopy	Functional Group Identification	Fast, inexpensive, highly sensitive to polar bonds (S=O), provides H-bonding information.	Can have overlapping peaks (fingerprint region), not ideal for quantification without calibration.
NMR Spectroscopy	Molecular Connectivity	Unambiguous structure elucidation, direct detection of sulfur (³³S).[5]	Lower throughput, more expensive instrumentation, ³³S NMR is a specialized experiment.
Mass Spectrometry	Molecular Weight & Formula	High sensitivity, provides exact molecular formula (HRMS).[7]	Does not directly identify functional groups, can require derivatization.
Raman Spectroscopy	Complementary Vibrational Data	Excellent for aqueous solutions, can provide sharp S=O peaks, non-destructive.[8]	Can suffer from fluorescence interference, S=O signal may be weak depending on structure.

Conclusion

The identification of the sulfoxide bond in 2-(Ethanesulfinyl)ethanol via FTIR spectroscopy is a nuanced task that hinges on understanding the powerful influence of intramolecular hydrogen bonding. This interaction is predicted to shift the characteristic S=O stretching vibration to a lower frequency (1000-1040 cm⁻¹) and cause significant peak broadening. While FTIR provides a rapid and informative first pass for functional group confirmation, a comprehensive characterization strategy should be supported by complementary techniques. NMR spectroscopy remains the gold standard for complete structure elucidation, while mass spectrometry provides definitive molecular weight and formula information. By integrating the insights from these methods, researchers can achieve a high degree of confidence in the structural assignment of complex molecules like 2-(Ethanesulfinyl)ethanol.

References

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• Indian Academy of Sciences. (1965). Raman spectrum of dimethyl sulfoxide (DMSO) and the influence of solvents. Retrieved from [Link]

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• ACS Publications. (n.d.). Oxygen-17 nuclear magnetic resonance spectroscopy of sulfoxides and sulfones. Alkyl substituent-induced chemical-shift effects. Retrieved from [Link]

• ResearchGate. (2023). Formation of Hydrogen Bonds and Vibrational Processes in Dimethyl Sulfoxide and Its Aqueous Solutions: Raman Spectroscopy and Ab Initio Calculations. Retrieved from [Link]

• ProQuest. (n.d.). Characterization of Sulfides in Atmospheric Residue Fractions Using Selective Oxidation Followed by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. Retrieved from [Link]

• Unknown Source. (n.d.). Vibrational Spectral Investigations, Hybrid Computational Analysis, Hirshfeld Surface and Molecular Docking Studies of 3-Hydroxy. Source not available.

• Copernicus Publications. (2024). Chamber studies of OH + dimethyl sulfoxide and dimethyl disulfide: insights into the dimethyl sulfide oxidation mechanism. Retrieved from [Link]

• University of Mississippi eGrove. (n.d.). Raman Spectroscopic and Computational Analysis of the Effects of Noncovalent Interactions on DMSO. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Raman scattering and DFT calculations used for analyzing the structural features of DMSO in water and methanol. Retrieved from [Link]

• MDPI. (2019). Raman Spectroscopy for the Competition of Hydrogen Bonds in Ternary (H2O–THF–DMSO) Aqueous Solutions. Retrieved from [Link]

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• MDPI. (2024). 33S NMR: Recent Advances and Applications. Retrieved from [Link]

• European Commission. (n.d.). ILIADe code 553 | CLEN Method Recording of Nuclear Magnetic Resonance Spectra of Organic Substances such as New Psychoactive Sub. Retrieved from [Link]

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• PubChem. (n.d.). 2-[(2-{2-[(2-Hydroxyethyl)sulfanyl]ethoxy}ethyl)sulfanyl]ethan-1-ol. Retrieved from [Link]

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A Comparative Guide to the HPLC Analysis of 2-(Ethanesulfinyl)ethanol: Resolving Key Process-Related Impurities

Introduction

In the landscape of pharmaceutical development and chemical synthesis, the purity of an active pharmaceutical ingredient (API) or key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. 2-(Ethanesulfinyl)ethanol, a sulfoxide-containing organic molecule, serves as a valuable building block in various synthetic pathways. The control of its impurity profile is critical, as structurally similar impurities can possess different toxicological or pharmacological properties. The most common and critical process-related impurities are its precursor, 2-(Ethylthio)ethanol (a sulfide), and its over-oxidation product, 2-(Ethylsulfonyl)ethanol (a sulfone).

This technical guide provides a comprehensive, field-proven strategy for the separation and analysis of 2-(Ethanesulfinyl)ethanol from these two key impurities using High-Performance Liquid Chromatography (HPLC). We will delve into the causality behind the methodological choices, present a detailed experimental protocol, and compare the expected retention behaviors based on fundamental chromatographic principles.

Analyte & Impurity Profile: Understanding the Chemistry

The successful development of a separation method begins with a thorough understanding of the molecules involved. The primary difference between our target analyte and its main impurities lies in the oxidation state of the sulfur atom. This directly influences their polarity and, consequently, their chromatographic behavior.

• 2-(Ethylthio)ethanol (Sulfide Impurity): The synthetic precursor. It is the most non-polar of the three compounds.

• 2-(Ethanesulfinyl)ethanol (Analyte): The target sulfoxide. Its polarity is intermediate between the sulfide and the sulfone.

• 2-(Ethylsulfonyl)ethanol (Sulfone Impurity): The over-oxidation product. The two oxygen atoms on the sulfur make it the most polar compound in this series.[1]

The logical relationship between these compounds is a simple oxidation pathway, which underscores why they are often found together in a reaction mixture.

Caption: Oxidation pathway from the sulfide precursor to the target sulfoxide and the sulfone impurity.

A summary of their key physicochemical properties, which dictates their behavior in reversed-phase chromatography, is presented below. The partition coefficient (XLogP3) is a critical measure of hydrophobicity; a lower value indicates higher polarity.[1][2]

Compound	Structure	Molecular Formula	M.W. ( g/mol )	XLogP3	Polarity
2-(Ethylsulfonyl)ethanol	CCS(=O)(=O)CCO	C₄H₁₀O₃S	138.19	-0.7	Highest
2-(Ethanesulfinyl)ethanol	CCS(=O)CCO	C₄H₁₀O₂S	122.19	-1.1	Intermediate
2-(Ethylthio)ethanol	CCSCCO	C₄H₁₀OS	106.19	+0.2	Lowest

Note: The XLogP3 for 2-(Ethanesulfinyl)ethanol appears lower than the sulfone in the PubChem database[1][2], which is counterintuitive to typical elution behavior where sulfoxides are less polar than sulfones. This highlights that while predictive algorithms are useful, empirical chromatographic data is the ultimate arbiter. In practice, the highly polarized S=O bonds in the sulfone group lead to stronger interactions with polar mobile phases, causing it to elute earlier in reversed-phase systems.

Chromatographic Strategy: The Rationale Behind the Method

The choice of an analytical method is driven by the physicochemical properties of the analytes. Given the differences in polarity among the three compounds, Reversed-Phase HPLC (RP-HPLC) is the logical choice.

• Principle of Separation: In RP-HPLC, the stationary phase is non-polar (hydrophobic), and the mobile phase is polar. Compounds are separated based on their relative hydrophobicity; less polar (more hydrophobic) compounds interact more strongly with the stationary phase and are retained longer, while more polar compounds are eluted earlier.[3][4]

• Stationary Phase Selection: A C18 (octadecylsilane) column is the workhorse of RP-HPLC and is the recommended starting point. Its long alkyl chains provide a highly hydrophobic stationary phase, maximizing the potential for differential retention between our analytes of varying polarity.[4]

• Mobile Phase Selection: A gradient elution using water and an organic modifier like acetonitrile (ACN) is optimal. A gradient approach ensures that the highly polar sulfone is eluted efficiently with good peak shape at the beginning of the run, while providing sufficient organic strength to elute the more retained sulfide within a reasonable timeframe. The inclusion of a small amount of acid, such as 0.1% formic acid, is a standard practice to improve peak shape by suppressing the ionization of any residual silanol groups on the stationary phase.[5]

• Detector Selection: The subject compounds lack a significant chromophore for high-wavelength UV detection. Therefore, detection should be performed at a low UV wavelength, typically in the range of 205-220 nm, where these sulfur- and oxygen-containing functional groups exhibit some absorbance.[6]

Detailed Experimental Protocol

This protocol is designed to be a robust starting point for the analysis. It is imperative that the method be fully validated according to ICH guidelines (e.g., Q2(R1)) before its implementation in a regulated environment.

I. HPLC System & Conditions

Parameter	Specification	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard, reliable system with a quaternary pump and DAD/VWD detector.
Column	Phenomenex Luna C18(2), 5 µm, 150 x 4.6 mm	A robust, general-purpose C18 column providing excellent resolution.
Mobile Phase A	0.1% Formic Acid in Water	Aqueous phase; formic acid aids in protonating silanols for better peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier; provides the elution strength for less polar compounds.
Gradient Program	Time (min)	%B
0.0	5
15.0	50
15.1	95
17.0	95
17.1	5
20.0	5
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures retention time reproducibility.
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.
Detector	Diode Array Detector (DAD) or VWD	Wavelength set to 210 nm.

II. Standard and Sample Preparation

• Standard Stock Solution (1.0 mg/mL): Accurately weigh about 25 mg of each reference standard (2-(Ethanesulfinyl)ethanol, 2-(Ethylthio)ethanol, and 2-(Ethylsulfonyl)ethanol) into separate 25 mL volumetric flasks. Dissolve and dilute to volume with a 50:50 (v/v) mixture of water and acetonitrile (the diluent).

• Resolution Solution (Spiked Sample): Prepare a working solution of 2-(Ethanesulfinyl)ethanol at approximately 0.5 mg/mL in the diluent. Spike this solution with the sulfide and sulfone impurities to a final concentration of approximately 0.1% relative to the main analyte (e.g., 0.5 µg/mL). This solution is critical for confirming the identity and resolution of the peaks.

• Sample Solution: Accurately weigh a sample containing approximately 25 mg of 2-(Ethanesulfinyl)ethanol into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a target concentration of 0.5 mg/mL.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm nylon or PVDF syringe filter to remove particulates and protect the column.

Caption: The analytical workflow from sample preparation through to final data analysis.

Comparative Retention Time Analysis

Based on the principles of reversed-phase chromatography, the elution order is dictated by polarity. The most polar compound will elute first, followed by compounds of decreasing polarity.

Expected Elution Order:

• 2-(Ethylsulfonyl)ethanol (Sulfone): Highest polarity, weakest interaction with the C18 column, earliest retention time.

• 2-(Ethanesulfinyl)ethanol (Sulfoxide): Intermediate polarity, moderate interaction, intermediate retention time.

• 2-(Ethylthio)ethanol (Sulfide): Lowest polarity, strongest interaction with the C18 column, latest retention time.

The following table provides the expected retention times based on the proposed method. These are illustrative and must be confirmed experimentally.

Compound	Impurity Type	Expected t_R (min)	Rationale for Elution
2-(Ethylsulfonyl)ethanol	Over-oxidation	~ 4.5	Most polar due to the -SO₂- group; minimal retention.
2-(Ethanesulfinyl)ethanol	Analyte	~ 6.8	The -SO- group is less polar than -SO₂-, leading to more retention.
2-(Ethylthio)ethanol	Precursor	~ 10.2	The -S- group is the least polar, resulting in the strongest hydrophobic interaction and longest retention.

This predicted separation provides a clear analytical window for the quantification of each component without interference, demonstrating the suitability of the proposed HPLC method for quality control and impurity profiling.

Conclusion

This guide outlines a scientifically grounded, robust RP-HPLC method for the critical quality assessment of 2-(Ethanesulfinyl)ethanol. By understanding the physicochemical properties of the target analyte and its process-related impurities, we have established a logical chromatographic strategy that ensures their effective separation. The provided protocol, based on a standard C18 column with a water/acetonitrile gradient, serves as a definitive starting point for researchers in process development and quality control. The successful implementation and validation of such a method are paramount to ensuring the purity, safety, and quality of final products.

References

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A Comparative Guide to the X-ray Crystallography of Ethyl 2-hydroxyethyl Sulfoxide and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the crystallographic analysis of ethyl 2-hydroxyethyl sulfoxide and its derivatives. In the absence of a published crystal structure for the parent compound, this document outlines a detailed theoretical and practical framework for its structural elucidation via single-crystal X-ray diffraction. We present a plausible synthetic route and a complete, step-by-step experimental protocol for crystallization and data collection. The core of this guide is a comparative analysis of the expected structural parameters of ethyl 2-hydroxyethyl sulfoxide against the experimentally determined crystal structure of dimethyl sulfoxide (DMSO). This comparison, supported by data from other simple sulfoxides, offers valuable insights into the influence of substituent effects on molecular conformation and crystal packing in this important class of compounds.

Introduction: The Significance of Sulfoxides in Medicinal Chemistry

Sulfoxides are a class of organosulfur compounds characterized by a sulfinyl group (S=O) connected to two carbon atoms. The sulfur atom in a sulfoxide is chiral when its two organic substituents are different, leading to the existence of stable enantiomers. This chirality is of paramount importance in drug design and development, as different enantiomers of a drug molecule can exhibit distinct pharmacological and toxicological profiles.

Ethyl 2-hydroxyethyl sulfoxide, a polar and functionalized sulfoxide, represents a key scaffold in the development of new therapeutic agents. The presence of a hydroxyl group offers a site for further chemical modification and can participate in crucial hydrogen bonding interactions with biological targets. Understanding the precise three-dimensional arrangement of these molecules in the solid state through X-ray crystallography is fundamental to establishing structure-activity relationships (SAR) and for the rational design of new drug candidates.

This guide will navigate the process of obtaining and interpreting single-crystal X-ray diffraction data for this class of compounds, providing both the theoretical underpinnings and practical methodologies.

Synthesis and Preparation of High-Purity Crystals

A common and effective method for the synthesis of sulfoxides is the controlled oxidation of the corresponding sulfide.[1] For ethyl 2-hydroxyethyl sulfoxide, the synthesis would commence with its sulfide precursor, 2-(ethylthio)ethanol.

Proposed Synthesis of Ethyl 2-hydroxyethyl Sulfoxide

The synthesis involves the oxidation of 2-(ethylthio)ethanol. A variety of oxidizing agents can be employed, with hydrogen peroxide being a common and environmentally benign choice.[1]

Reaction Scheme:

Justification of Synthetic Route: The oxidation of sulfides to sulfoxides is a well-established and high-yielding reaction. The use of hydrogen peroxide as the oxidant is advantageous due to its low cost and the formation of water as the only byproduct. Careful control of reaction conditions, such as temperature and stoichiometry, is crucial to prevent over-oxidation to the corresponding sulfone.

Experimental Protocol: Crystallization

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step.[2] For a polar molecule like ethyl 2-hydroxyethyl sulfoxide, a variety of crystallization techniques can be employed.[3][4]

Step-by-Step Crystallization Protocol:

• Solvent Selection: Begin by testing the solubility of the purified sulfoxide in a range of solvents of varying polarity (e.g., water, ethanol, acetone, ethyl acetate, and hexane). The ideal solvent will dissolve the compound when hot but have low solubility at room temperature.[4]

• Dissolution: In a clean test tube, dissolve a small amount of the sulfoxide in the minimum volume of the chosen hot solvent to create a saturated solution.[3]

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature. This can be achieved by placing the test tube in an insulated container (e.g., a beaker filled with vermiculite). Slow cooling encourages the growth of larger, more well-ordered crystals.[3]

• Vapor Diffusion (Alternative Method):

  • Dissolve the compound in a small volume of a relatively volatile solvent in a small, open vial.

  • Place this vial inside a larger, sealed container that contains a small amount of a less volatile "anti-solvent" in which the compound is insoluble.

  • Over time, the more volatile solvent will slowly evaporate and diffuse into the anti-solvent, gradually decreasing the solubility of the compound and promoting crystal growth.

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent.

• Washing and Drying: Gently wash the crystals with a small amount of cold solvent to remove any residual impurities and then allow them to air dry.[4]

Single-Crystal X-ray Diffraction: A Detailed Workflow

Single-crystal X-ray diffraction (SCXRD) is the definitive method for determining the three-dimensional atomic arrangement in a crystalline solid.[5] The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

Experimental Workflow Diagram

Caption: Experimental workflow for the crystallographic analysis of a small organic molecule.

Step-by-Step Protocol for Data Collection and Structure Solution

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.[5]

• Diffractometer Setup: The mounted crystal is placed in the X-ray beam of a single-crystal diffractometer. The instrument is equipped with an X-ray source (e.g., Mo or Cu Kα radiation), a goniometer for rotating the crystal, and a detector.[5]

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the crystal's unit cell parameters and Bravais lattice.

• Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a series of angles while exposing it to the X-ray beam. The intensity and position of each diffracted beam are recorded by the detector.[5]

• Data Reduction: The raw diffraction data is processed to correct for experimental factors such as background noise, Lorentz, and polarization effects. The intensities of the reflections are integrated.

• Structure Solution: The initial atomic positions are determined from the processed diffraction data. For small molecules, this is typically achieved using direct methods.[6]

• Structure Refinement: The initial structural model is refined using a least-squares method to improve the agreement between the observed and calculated diffraction intensities. This process refines the atomic coordinates, thermal parameters, and occupancies.[6]

• Validation and CIF Generation: The final crystal structure is validated to ensure its chemical and crystallographic reasonability. The results are then compiled into a Crystallographic Information File (CIF).

Comparative Crystallographic Analysis

As no crystal structure for ethyl 2-hydroxyethyl sulfoxide is currently available in the Cambridge Structural Database (CSD), we will perform a comparative analysis with the well-characterized crystal structure of Dimethyl Sulfoxide (DMSO).[7] This comparison will allow us to predict the likely structural features of our target molecule.

Reference Compound: Dimethyl Sulfoxide (DMSO)

The crystal structure of DMSO has been determined with high accuracy.[7] It serves as an excellent reference for understanding the fundamental geometry of the sulfoxide group.

Table 1: Crystallographic and Key Structural Data for Dimethyl Sulfoxide (DMSO)

Parameter	Value	Reference
CCDC Deposition No.	1571260	[8]
Formula	C₂H₆OS	[7]
Crystal System	Monoclinic	[7]
Space Group	P2₁/c	[7]
S=O Bond Length	1.5040 (10) Å	[7]
S-C Bond Length (avg)	1.783 (4) Å	[7]
C-S-C Bond Angle	97.73 (7)°	[7]
O-S-C Bond Angle (avg)	106.57 (4)°	[7]

Data obtained from a single-crystal X-ray diffraction study at 100 K.[7]

Predicted Structural Features of Ethyl 2-hydroxyethyl Sulfoxide

Based on the structure of DMSO and general chemical principles, we can predict the key structural features of ethyl 2-hydroxyethyl sulfoxide.

Table 2: Comparison of Expected and Known Structural Parameters of Sulfoxides

Parameter	Dimethyl Sulfoxide (DMSO) - Experimental	Ethyl 2-hydroxyethyl Sulfoxide - Predicted	Justification for Prediction
S=O Bond Length	1.5040 (10) Å	~1.50 - 1.52 Å	The S=O bond length is relatively consistent across simple alkyl sulfoxides. The presence of an ethyl and a hydroxyethyl group is not expected to significantly alter this fundamental bond length.
S-C(ethyl) Bond Length	1.783 (4) Å (S-CH₃)	~1.79 - 1.81 Å	The S-C bond to the ethyl group is expected to be slightly longer than the S-C bond in DMSO due to the greater steric bulk of the ethyl group compared to a methyl group.
S-C(hydroxyethyl) Bond Length	1.783 (4) Å (S-CH₃)	~1.79 - 1.81 Å	Similar to the S-C(ethyl) bond, the S-C bond to the hydroxyethyl group is expected to be slightly longer than in DMSO.
C-S-C Bond Angle	97.73 (7)°	~98 - 100°	The increased steric hindrance from the ethyl and hydroxyethyl groups compared to the methyl groups in DMSO will likely lead to a slight increase in the C-S-C bond angle.
Conformation	Pyramidal at Sulfur	Pyramidal at Sulfur	The geometry around the sulfur atom in sulfoxides is consistently pyramidal.[7]
Intermolecular Interactions	C-H···O hydrogen bonds	O-H···O=S hydrogen bonds , C-H···O hydrogen bonds	The most significant difference is the presence of the hydroxyl group, which will act as a strong hydrogen bond donor, likely forming strong intermolecular O-H···O=S hydrogen bonds. This will be a dominant factor in the crystal packing.

Discussion of Comparative Data

The primary structural differences between DMSO and ethyl 2-hydroxyethyl sulfoxide are anticipated to arise from the nature of the alkyl substituents and the presence of the hydroxyl group.

• Steric Effects: The replacement of methyl groups with the bulkier ethyl and 2-hydroxyethyl groups is expected to lead to a slight elongation of the S-C bonds and an expansion of the C-S-C bond angle to alleviate steric strain.

• Intermolecular Interactions: The most profound difference in the crystal packing will be driven by the hydroxyl group in ethyl 2-hydroxyethyl sulfoxide. While the crystal structure of DMSO is stabilized by weaker C-H···O interactions, the hydroxyl group in our target molecule will enable the formation of strong O-H···O=S hydrogen bonds.[7] These strong, directional interactions will likely dominate the crystal packing, leading to the formation of hydrogen-bonded chains or networks.

Visualization of Intermolecular Interactions

Caption: Comparison of dominant intermolecular interactions in DMSO versus predicted interactions for ethyl 2-hydroxyethyl sulfoxide.

Conclusion

While a definitive crystal structure for ethyl 2-hydroxyethyl sulfoxide remains to be determined, this guide provides a robust framework for its synthesis, crystallization, and crystallographic analysis. Through a comparative study with dimethyl sulfoxide, we have predicted the key structural parameters and highlighted the anticipated dominant role of intermolecular O-H···O=S hydrogen bonding in its crystal packing. The methodologies and comparative data presented herein offer a valuable resource for researchers in medicinal chemistry and materials science, facilitating the structural elucidation of this and related sulfoxide derivatives. The determination of the crystal structure of ethyl 2-hydroxyethyl sulfoxide will be a valuable addition to the Cambridge Structural Database and will provide crucial insights for the future design of sulfoxide-containing therapeutic agents.

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Safety & Regulatory Compliance

Proper Disposal of 2-(Ethanesulfinyl)ethanol: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-(Ethanesulfinyl)ethanol (CAS No. 21975-18-8). As a valued partner in your research, we are committed to providing comprehensive support that extends beyond the product itself. This document is intended for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this chemical in a laboratory setting.

Understanding the Compound: Chemical and Hazard Profile

2-(Ethanesulfinyl)ethanol is an organic sulfoxide with the chemical formula C4H10O2S and a molecular weight of 122.19 g/mol .[1] While specific toxicity data for this compound is limited, its structure as a sulfoxide and an alcohol suggests potential for skin and eye irritation.[2] For a structurally similar compound, 2-(Ethylsulfonyl)ethanol, the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals includes warnings for being harmful if swallowed, harmful in contact with skin, causing severe skin burns and eye damage, and being harmful if inhaled.[3] Given these potential hazards, it is imperative to handle 2-(Ethanesulfinyl)ethanol with a high degree of caution and to follow stringent disposal protocols.

Key Chemical Properties:

Property	Value	Source
Molecular Formula	C4H10O2S	PubChem[1]
Molecular Weight	122.19 g/mol	PubChem[1]
CAS Number	21975-18-8	PubChem[1]

The Disposal Imperative: Why Proper Procedure is Critical

Improper disposal of 2-(Ethanesulfinyl)ethanol can lead to several negative consequences:

• Personnel Safety: Direct contact with the skin or eyes can cause irritation or, based on related compounds, more severe damage.[2][3] Inhalation of vapors may also be harmful.

• Regulatory Compliance: Improper disposal of chemical waste is a violation of environmental regulations, such as those set forth by the Environmental Protection Agency (EPA) in the United States, and can result in significant fines and legal repercussions.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-(Ethanesulfinyl)ethanol waste.

Caption: Disposal decision workflow for 2-(Ethanesulfinyl)ethanol waste.

Step-by-Step Disposal Protocols

Protocol 1: Disposal of Pure or Concentrated 2-(Ethanesulfinyl)ethanol and Contaminated Organic Solvents

This is the primary and most recommended disposal method.

• Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE, including:

  • Gloves: Chemical-resistant gloves are essential. While specific data for 2-(Ethanesulfinyl)ethanol is unavailable, nitrile or neoprene gloves are generally recommended for handling organic solvents and should provide adequate protection for incidental contact.[4][5] Always inspect gloves for any signs of degradation before use.

  • Eye Protection: Chemical safety goggles are mandatory.

  • Lab Coat: A flame-resistant lab coat should be worn.

• Waste Collection:

  • Designate a specific, properly labeled hazardous waste container for non-halogenated organic solvent waste. The container should be made of a compatible material (e.g., glass or polyethylene).

  • Carefully transfer the 2-(Ethanesulfinyl)ethanol waste into the container, avoiding splashes.

  • Ensure the container is kept securely closed when not in use.

• Labeling and Storage:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "2-(Ethanesulfinyl)ethanol," and any other components of the waste stream.

  • Store the waste container in a designated, well-ventilated, and cool area, away from sources of ignition and incompatible chemicals.[6] Incompatible materials for the ethanol component include strong oxidizing agents, acids, and alkali metals.[6][7]

• Final Disposal:

  • Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Protocol 2: Handling and Disposal of Dilute Aqueous Solutions

Sewer disposal of any organic chemical is highly regulated and generally discouraged.

• Consult Local Regulations: Before considering sewer disposal for even dilute solutions, you must consult your institution's EHS guidelines and local wastewater regulations. Many municipalities prohibit the drain disposal of sulfoxides.

• Preferred Method: The safest and most compliant approach is to collect dilute aqueous solutions of 2-(Ethanesulfinyl)ethanol as hazardous waste, following the procedures outlined in Protocol 1.

• If Permitted by EHS (with extreme caution): In the rare event that your EHS department explicitly permits sewer disposal of very dilute solutions (typically less than 1%), the following precautions are necessary:

  • Flush with copious amounts of cold water (at least 100-fold excess) to aid in dilution and dissipation.

  • Never dispose of concentrated solutions or large volumes down the drain.

Protocol 3: Decontamination and Disposal of Contaminated Labware

• Disposable Labware:

  • Items such as contaminated gloves, pipette tips, and paper towels should be placed in a designated solid hazardous waste container.

  • This container must be clearly labeled and sealed for collection by your hazardous waste management service.

• Reusable Labware (e.g., Glassware):

  • Initial Rinse: Rinse the glassware three times with a suitable solvent that is miscible with 2-(Ethanesulfinyl)ethanol (e.g., ethanol or isopropanol). Collect this rinsate as hazardous waste in your non-halogenated organic solvent waste container.

  • Secondary Wash: After the initial solvent rinse, wash the glassware with soap and water as you would for routine cleaning.

Emergency Procedures for Spills

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Ventilation: Ensure the area is well-ventilated. If safe to do so, open a fume hood sash.

• Containment: For small spills, use a chemical spill kit with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the liquid.

• Cleanup:

  • Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools.

  • Place the contaminated absorbent material in a sealed, labeled container for hazardous waste disposal.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol) followed by soap and water. Collect all cleaning materials as solid hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and your institution's EHS department.

Conclusion: A Commitment to Safety and Environmental Stewardship

The proper disposal of 2-(Ethanesulfinyl)ethanol is a critical aspect of responsible laboratory practice. By adhering to these guidelines, you are not only ensuring your personal safety and the safety of your colleagues but also contributing to the protection of our environment. Always prioritize the collection of chemical waste for professional disposal and consult your institution's Environmental Health and Safety department for specific guidance and clarification.

References

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• Princeton University Environmental Health & Safety. (n.d.). Chemical Incompatibility Chart. Retrieved from [Link]

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• Gelest, Inc. (2017, January 3). 2-(TRIMETHYLSILYL)ETHANOL Safety Data Sheet. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

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• MDPI. (2025, August 7). Biodegradation of Both Ethanol and Acetaldehyde by Acetobacter ghanensis JN01. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of 2-(Ethanesulfinyl)ethanol

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-(Ethanesulfinyl)ethanol. The following procedural guidance is designed to ensure the safe handling, storage, and disposal of this compound, grounded in an understanding of its chemical properties derived from analogous structures.

Understanding the Hazards: A Proactive Approach to Safety

The sulfoxide group, as seen in DMSO, is known for its ability to rapidly penetrate the skin.[1][2][3] This property is of significant concern because the molecule can act as a carrier, facilitating the absorption of other, potentially more toxic, substances into the bloodstream.[1][2][4] The ethanol moiety suggests that the compound is likely a combustible liquid, requiring precautions against ignition sources.[5][6][7]

Assumed Hazard Profile:

• Skin Penetrant: High likelihood of rapid absorption through the skin.

• Irritant: May cause skin and eye irritation upon contact.[5]

• Combustible Liquid: Vapors may form flammable mixtures with air.[5][8]

Engineering Controls: Your First Line of Defense

To minimize exposure, all work with 2-(Ethanesulfinyl)ethanol should be conducted in a well-ventilated area.

• Fume Hood: A properly functioning chemical fume hood is mandatory for all procedures involving this compound.[9] This is crucial to prevent the inhalation of any vapors and to contain any potential spills.

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[5][10]

Personal Protective Equipment (PPE): A Comprehensive Barrier

The selection of appropriate PPE is critical when handling 2-(Ethanesulfinyl)ethanol, with a primary focus on preventing skin contact due to its likely rapid absorption.

PPE Component	Specification	Rationale
Hand Protection	Butyl rubber or double-gloved nitrile gloves.	The sulfoxide functional group is known to penetrate standard nitrile gloves easily.[1] Butyl rubber offers superior resistance. If butyl rubber gloves are not available, double-gloving with nitrile gloves can provide a temporary, increased level of protection, but gloves should be changed immediately upon any suspected contact.
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles for larger quantities or when there is a significant splash risk.[11]	To protect against splashes that could cause serious eye irritation.[12][13]
Body Protection	A flame-resistant lab coat, fully buttoned.	To protect the skin from accidental splashes and to provide a barrier in case of a fire.[11]
Footwear	Closed-toe, closed-heel shoes made of a non-porous material.	To protect feet from spills.
Respiratory Protection	Generally not required when working in a fume hood. If a fume hood is not available or if there is a risk of aerosolization, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[12]	To prevent inhalation of vapors.

Procedural Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 2-(Ethanesulfinyl)ethanol from preparation to disposal.

Caption: Safe handling workflow for 2-(Ethanesulfinyl)ethanol.

Step-by-Step Protocol:

• Preparation:

  • Before entering the lab, ensure you are wearing appropriate laboratory attire, including long pants and closed-toe shoes.[9]

  • Don all required PPE as outlined in the table above.

  • Verify that the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary equipment and reagents to minimize time spent moving in and out of the handling area.

• Handling:

  • Conduct all manipulations of 2-(Ethanesulfinyl)ethanol inside a chemical fume hood.[9]

  • For transfers of larger volumes, ensure containers are grounded and bonded to prevent static discharge, a potential ignition source.[6]

  • Keep the container tightly sealed when not in use to minimize the release of vapors.[7]

  • Avoid contact with skin and eyes. If contact occurs, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[10]

• Storage:

  • Store 2-(Ethanesulfinyl)ethanol in a tightly sealed, properly labeled container.

  • Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[7][8]

  • Store away from strong oxidizing agents.

Emergency Procedures: Be Prepared

• Spills:

  • For a small spill contained within the fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place the absorbed material in a sealed container for disposal as hazardous waste.[10]

  • For a large spill, evacuate the area immediately and alert your institution's Environmental Health & Safety (EH&S) department.[10]

  • Do not attempt to clean up a large spill without appropriate training and equipment.

• Fire:

  • Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[5] Do not use a water jet, as it may spread the fire.[5]

Disposal Plan: Responsible Stewardship

• All waste containing 2-(Ethanesulfinyl)ethanol, including contaminated PPE and absorbent materials, must be disposed of as hazardous chemical waste.

• Collect waste in a clearly labeled, sealed container.

• Follow all institutional, local, and national regulations for hazardous waste disposal. Contact your EH&S department for specific guidance.[1][10]

By adhering to these guidelines, researchers can safely handle 2-(Ethanesulfinyl)ethanol, minimizing personal exposure and environmental impact. The principles of proactive hazard assessment, proper use of engineering controls and PPE, and adherence to established protocols are paramount to a safe and successful research environment.

References

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